Methyl (11R)-11-hydroxy-9,12-octadecadienoate

Core Science & Biosynthesis

Methyl (11R)-11-hydroxy-9,12-octadecadienoate CAS number

An In-Depth Technical Guide to Methyl (11R)-11-hydroxy-9,12-octadecadienoate

Introduction

Methyl (11R)-11-hydroxy-9,12-octadecadienoate is a chiral derivative of linoleic acid, a polyunsaturated omega-6 fatty acid. As a specific stereoisomer, its biological activities and physical properties are expected to be distinct from its enantiomer and other related isomers. Hydroxy fatty acids, as a class, are of significant interest to researchers in fields ranging from biochemistry to drug development due to their roles as signaling molecules, inflammatory mediators, and potential therapeutic agents.[1]

A definitive CAS number for Methyl (11R)-11-hydroxy-9,12-octadecadienoate is not readily found in publicly accessible chemical databases. This suggests that this specific stereoisomer may not have been individually registered or that it is a novel or less-studied compound. For clarity and context, this guide will also reference the CAS numbers of closely related isomers and the parent compound, methyl linoleate.

This guide provides a comprehensive overview of the core aspects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate, including its chemical identity, plausible stereoselective synthesis strategies, state-of-the-art analytical methodologies for its characterization, and its potential biological significance. The methodologies described are based on established principles for the synthesis and analysis of chiral hydroxy fatty acids and their esters.

Chemical Identity and Physicochemical Properties

The fundamental chemical and physical properties of Methyl (11R)-11-hydroxy-9,12-octadecadienoate can be predicted based on its molecular structure. These properties are crucial for designing experimental protocols, such as selecting appropriate solvents for synthesis and purification, and developing analytical methods.

Property	Value	Source
Molecular Formula	C19H34O3	Computed
Molecular Weight	310.47 g/mol	[2]
Predicted logP	~5.3 - 6.4	[2]
Hydrogen Bond Donor Count	1	[2]
Hydrogen Bond Acceptor Count	3	[2]
Rotatable Bond Count	16	[2]
Polar Surface Area	46.53 Ų	[2]

Table of CAS Numbers for Related Isomers and Parent Compound:

Compound Name	CAS Number
Methyl (9Z,12Z)-9,12-octadecadienoate (Methyl linoleate)	112-63-0
Methyl (9E,11E)-9,11-octadecadienoate	13038-47-6
Methyl 9(Z),11(E)-octadecadienoate	13058-52-1
13(S)-hydroxy-9(Z),11(E)-octadecadienoic acid, methyl ester	109837-85-6
9,12-Octadecadienoic acid, hydroxy-, methyl ester, (Z,Z)-	32718-68-6
Methyl (E,Z)-13-hydroxy-9,11-octadecadienoate	6410-93-1

Stereoselective Synthesis Strategies

The synthesis of a specific stereoisomer like Methyl (11R)-11-hydroxy-9,12-octadecadienoate requires a high degree of stereochemical control. Several strategies can be employed, broadly categorized into enzymatic and chemical methods.

Enzymatic Synthesis

Lipoxygenases (LOXs) are a class of enzymes that catalyze the dioxygenation of polyunsaturated fatty acids with high regio- and stereoselectivity.[3] The synthesis of the target compound could be approached by selecting a lipoxygenase that specifically introduces a hydroperoxy group at the C-11 position of linoleic acid with the desired (R) configuration. The resulting hydroperoxide can then be reduced to the corresponding alcohol.

Another enzymatic approach involves the use of fatty acid hydratases, which catalyze the stereospecific addition of water across a double bond.[4]

Chemical Synthesis

Chemical synthesis offers a high degree of control and scalability. A common strategy for the asymmetric synthesis of chiral alcohols is the enantioselective reduction of a prochiral ketone.[5] For the synthesis of Methyl (11R)-11-hydroxy-9,12-octadecadienoate, this would involve the synthesis of the corresponding 11-keto precursor, followed by asymmetric reduction.

Alternatively, chiral resolution of a racemic mixture of 11-hydroxy-9,12-octadecadienoic acid methyl ester can be performed. This involves reacting the racemic alcohol with a chiral resolving agent to form diastereomers, which can then be separated by chromatography or crystallization.[6]

General workflow for the synthesis and analysis of Methyl (11R)-11-hydroxy-9,12-octadecadienoate.

Analytical Methodologies for Characterization

The unambiguous identification and characterization of Methyl (11R)-11-hydroxy-9,12-octadecadienoate require a combination of chromatographic and spectroscopic techniques.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating enantiomers.[7] The choice of the chiral stationary phase (CSP) is critical for achieving baseline separation of the (R) and (S) enantiomers of methyl hydroxyoctadecadienoate. Polysaccharide-based CSPs, such as those derived from cellulose or amylose, are often effective for this class of compounds.[8]

Key Considerations for Chiral HPLC Method Development:

• Chiral Stationary Phase (CSP): Screening of different polysaccharide-based CSPs is recommended.

• Mobile Phase: A normal-phase mobile phase, typically a mixture of hexane and a polar modifier like isopropanol or ethanol, often provides good selectivity.

• Detection: UV detection at a low wavelength (e.g., 210 nm) is suitable for fatty acid esters. For higher sensitivity and specificity, coupling to a mass spectrometer is ideal.

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight and structure of the analyte. When coupled with gas chromatography (GC-MS) or liquid chromatography (LC-MS), it is a powerful tool for identifying and quantifying fatty acid methyl esters.

The electron ionization (EI) mass spectrum of a hydroxy fatty acid methyl ester will typically show characteristic fragmentation patterns.[9] The molecular ion peak (M+) may be weak or absent, but key fragment ions can reveal the position of the hydroxyl group. Derivatization of the hydroxyl group, for example, by trimethylsilylation, can improve volatility for GC-MS analysis and yield more informative mass spectra.[10]

Expected Fragmentation Patterns:

• Alpha-cleavage: Cleavage of the carbon-carbon bond adjacent to the hydroxyl group is a common fragmentation pathway.

• Dehydration: Loss of a water molecule from the molecular ion is often observed.

• Characteristic ions: For 3-hydroxy fatty acid methyl esters, a prominent ion at m/z 103 is characteristic.[9] Similar characteristic ions can be expected for other positional isomers.

Biological Context and Potential Significance

Hydroxy fatty acids are involved in a wide range of biological processes. They can act as signaling molecules, modulating inflammation and immune responses.[11] For example, certain hydroxyoctadecadienoic acids (HODEs) are known to be ligands for peroxisome proliferator-activated receptors (PPARs). The specific stereochemistry of these molecules is often critical for their biological activity. Therefore, the (11R) configuration of the target molecule likely imparts specific biological functions that differ from its (11S) counterpart.

Experimental Protocols

Protocol 1: Chiral HPLC Separation of Methyl Hydroxyoctadecadienoate Enantiomers

This protocol provides a general starting point for the chiral separation of methyl hydroxyoctadecadienoate enantiomers. Optimization will be required based on the specific CSP and instrumentation used.

• Column: Chiral polysaccharide-based column (e.g., Chiralcel OD-H or Chiralpak AD-H).

• Mobile Phase: n-Hexane/Isopropanol (98:2, v/v). The ratio can be adjusted to optimize resolution and retention time.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25 °C.

• Injection Volume: 10 µL.

• Detection: UV at 210 nm.

• Sample Preparation: Dissolve the sample in the mobile phase at a concentration of approximately 1 mg/mL.

Protocol 2: GC-MS Analysis of Methyl Hydroxyoctadecadienoate

This protocol outlines the general conditions for the GC-MS analysis of hydroxy fatty acid methyl esters.

• Derivatization (Optional but Recommended): To a dry sample (approx. 100 µg), add 50 µL of N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% trimethylchlorosilane (TMCS) and 50 µL of pyridine. Heat at 60 °C for 30 minutes.

• GC Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Oven Temperature Program:

  • Initial temperature: 150 °C, hold for 2 min.

  • Ramp: 5 °C/min to 250 °C.

  • Hold: 10 min.

• Injector Temperature: 250 °C.

• MS Interface Temperature: 280 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-600.

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Stereochemistry of hydroxyoctadecadienoic acids

An In-depth Technical Guide to the Stereochemistry of Hydroxyoctadecadienoic Acids (HODEs)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Hydroxyoctadecadienoic acids (HODEs) are a class of oxidized linoleic acid metabolites that play crucial roles in a myriad of physiological and pathological processes. The position of the hydroxyl group and the geometry of the double bonds, along with the chirality of the hydroxyl-bearing carbon, give rise to a complex array of stereoisomers. It is now unequivocally clear that the biological activities of HODEs are exquisitely dependent on their precise stereochemical configuration. This technical guide provides a comprehensive exploration of the stereochemistry of HODEs, from their biosynthetic origins to their distinct biological functions and the analytical methodologies required for their stereospecific analysis. This document is intended to serve as a critical resource for researchers in lipidomics, pharmacology, and drug development, providing the foundational knowledge and practical insights necessary to navigate the complexities of HODE stereoisomerism.

Introduction: The Significance of Stereoisomerism in HODE Biology

Hydroxyoctadecadienoic acids (HODEs) are 18-carbon fatty acids containing a hydroxyl group and two double bonds. They are derived from the essential fatty acid, linoleic acid, through enzymatic or non-enzymatic oxidation. The two major positional isomers are 9-HODE and 13-HODE, each of which can exist as multiple stereoisomers. These include enantiomers, designated as (R) or (S) based on the configuration at the chiral center (the carbon atom bearing the hydroxyl group), and geometric isomers, which differ in the cis (Z) or trans (E) configuration of their double bonds.

The seemingly subtle differences in the three-dimensional arrangement of atoms in these isomers lead to profound differences in their biological activities.[1][2][3][4] This stereospecificity is a cornerstone of their function, influencing their binding to receptors, metabolism, and overall impact on cellular signaling pathways. For instance, different stereoisomers of HODEs can elicit distinct, and sometimes opposing, effects in processes such as inflammation, cell proliferation, and apoptosis. A striking example of the importance of stereochemistry in drug action is the thalidomide tragedy, where one enantiomer was therapeutic while the other was teratogenic.[1] Therefore, a thorough understanding of HODE stereochemistry is paramount for accurately interpreting experimental results and for the development of targeted therapeutics.

Biosynthesis of HODE Stereoisomers: A Tale of Two Pathways

The stereochemical identity of a HODE molecule is a direct reflection of its biosynthetic origin. HODEs can be formed through highly specific enzymatic reactions or via non-specific non-enzymatic pathways.

Enzymatic Formation: Precision and Specificity

Enzymatic pathways are characterized by their high degree of stereospecificity, producing predominantly one stereoisomer.

• Lipoxygenases (LOXs): These enzymes are key players in the stereospecific oxidation of linoleic acid. For example, 15-lipoxygenase-1 (15-LOX-1) almost exclusively produces 13(S)-hydroperoxyoctadecadienoic acid (13(S)-HPODE), which is then rapidly reduced to 13(S)-HODE.[5][6]

• Cyclooxygenases (COXs): COX-1 and COX-2, primarily known for their role in prostaglandin synthesis, can also metabolize linoleic acid. This process predominantly yields the (R) stereoisomer of 9-HODE and the (S) stereoisomer of 13-HODE.[7][8]

• Cytochrome P450 (CYP) Enzymes: Microsomal CYP enzymes metabolize linoleic acid to a mixture of 9- and 13-HODEs, with a predominance of the (R) enantiomers.[6][7]

Non-Enzymatic Formation: The Chaos of Oxidative Stress

In contrast to the precision of enzymatic synthesis, non-enzymatic pathways, driven by reactive oxygen species (ROS), result in a racemic mixture of stereoisomers.

• Free Radical-Mediated Oxidation: Under conditions of oxidative stress, free radicals can attack linoleic acid, leading to the formation of a nearly equal mixture of 9-HODE and 13-HODE, with both (R) and (S) enantiomers being produced.[7][9][10] This process also generates geometric isomers, including the (E,E) forms.[9][11]

• Singlet Oxygen Oxidation: Singlet oxygen, another reactive oxygen species, can also oxidize linoleic acid, producing a distinct profile of HODE isomers, including 10- and 12-HODEs.[9][10][12]

The ratio of different HODE stereoisomers in a biological sample can, therefore, serve as a valuable indicator of the underlying biochemical processes, distinguishing between controlled enzymatic signaling and uncontrolled oxidative stress.

Diagram: Biosynthetic Pathways of HODE Stereoisomers

Caption: Biosynthesis of HODE stereoisomers.

Stereospecific Biological Activities of HODEs

The biological impact of HODEs is intricately linked to their stereochemistry. Different isomers can have varying affinities for cellular receptors and enzymes, leading to distinct downstream signaling events.

Receptor-Mediated Signaling

• Peroxisome Proliferator-Activated Receptors (PPARs): HODEs are known ligands for PPARs, a family of nuclear receptors that regulate lipid metabolism and inflammation. Notably, there are marked differences in the PPARγ agonist activities between the (R) and (S) forms of 12- and 13-HODE.[9] For instance, 13(S)-HODE is a more potent activator of PPARγ than its (R) enantiomer, contributing to its anti-inflammatory and pro-resolving functions.[6]

• G-Protein Coupled Receptors (GPCRs): The G-protein coupled receptor GPR132 (also known as G2A) has been identified as a receptor for 9-HODE. 9(S)-HODE is a more potent ligand for GPR132 than 13-HODE.[5][7] Activation of GPR132 by 9-HODE has been implicated in pro-inflammatory responses in atherosclerosis.[5]

Role in Pathophysiology: The Case of Atherosclerosis

The dual role of HODEs in atherosclerosis provides a compelling example of their stereospecific and context-dependent functions.

• Early Atherosclerosis: In the initial stages of atherosclerosis, the enzymatic production of 13(S)-HODE by 15-LOX-1 in macrophages is thought to be protective.[5] Through PPARγ activation, it promotes the clearance of lipids and apoptotic cells from the arterial wall.[5]

• Late Atherosclerosis: In advanced lesions, increased oxidative stress leads to the non-enzymatic formation of a racemic mixture of 9- and 13-HODEs.[5] At this stage, the pro-inflammatory effects of 9-HODE, mediated by GPR132, may predominate, contributing to plaque instability and progression of the disease.[5]

Table 1: Summary of HODE Isomers and their Biological Activities

HODE Isomer	Biosynthetic Pathway	Key Biological Activities
13(S)-HODE	15-Lipoxygenase-1	Potent PPARγ agonist, anti-inflammatory, pro-resolving.[5][6]
13(R)-HODE	Cytochrome P450, Non-enzymatic	Weaker PPARγ agonist compared to the (S) enantiomer.[6]
9(S)-HODE	Lipoxygenase, Cyclooxygenase	GPR132 agonist, pro-inflammatory in some contexts.[5][7]
9(R)-HODE	Cyclooxygenase, Cytochrome P450	Biological activities are less well-characterized compared to 9(S)-HODE.[7]
(E,E)-HODEs	Free Radical Oxidation	Considered markers of radical-mediated lipid peroxidation.[9][11]
10- & 12-HODEs	Singlet Oxygen Oxidation	Proposed as biomarkers for early-stage diabetes.[9]

Analytical Strategies for Stereoisomer-Specific HODE Analysis

Given the profound impact of stereochemistry on HODE function, analytical methods that can resolve and accurately quantify individual stereoisomers are indispensable.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for the separation of HODE enantiomers.[13][14][15][16] This technique utilizes a chiral stationary phase (CSP) that interacts differently with the (R) and (S) enantiomers, leading to their differential retention and separation.

Experimental Protocol: Chiral HPLC Separation of HODE Enantiomers

• Sample Preparation:

  • Extract lipids from the biological matrix using a suitable solvent system (e.g., Folch or Bligh-Dyer extraction).

  • Saponify the lipid extract to release esterified HODEs.

  • Purify the HODE fraction using solid-phase extraction (SPE).

• Derivatization (Optional but Recommended for UV detection):

  • Convert the HODEs to their 3,5-dinitrophenylurethane (DNPU) derivatives to enhance UV detection and improve chiral recognition on some columns.[13][14]

• Chromatographic Conditions:

  • Column: A chiral column such as Chiralpak AD-H or a similar phase is recommended.[15][17]

  • Mobile Phase: A non-polar mobile phase, typically a mixture of n-hexane, 1,2-dichloroethane, and ethanol, is used for normal-phase chiral HPLC.[14]

  • Detection: UV detection is suitable for derivatized HODEs. For underivatized HODEs, mass spectrometry is the preferred detection method.

• Data Analysis:

  • Identify the enantiomers based on their retention times, as determined by the analysis of authentic (R)- and (S)-HODE standards.

  • Quantify the individual enantiomers by integrating the peak areas.

Mass Spectrometry (MS) for Detection and Quantification

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is a powerful tool for the sensitive and specific detection of HODEs.[18][19][20][21][22][23] While MS itself cannot distinguish between enantiomers, it is essential for the confident identification and quantification of HODEs following chiral separation.

Key Considerations for LC-MS Analysis of HODEs:

• Ionization: Electrospray ionization (ESI) in the negative ion mode is typically used for the analysis of fatty acids.

• Tandem Mass Spectrometry (MS/MS): MS/MS provides enhanced specificity by monitoring the fragmentation of the HODE precursor ion to characteristic product ions.

• Isotope Dilution: The use of stable isotope-labeled internal standards (e.g., d4-HODEs) is crucial for accurate quantification, as it corrects for variations in sample preparation and instrument response.

Diagram: Analytical Workflow for HODE Stereoisomer Analysis

Caption: Workflow for HODE stereoisomer analysis.

Future Directions and Conclusion

The field of HODE stereochemistry is rapidly evolving. Advances in analytical instrumentation, particularly high-resolution mass spectrometry and novel chiral stationary phases, will continue to improve our ability to resolve and quantify the full spectrum of HODE isomers in complex biological matrices. A deeper understanding of the specific receptors and signaling pathways that are activated by individual HODE stereoisomers will be crucial for elucidating their precise roles in health and disease.

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The Bis-Allylic Anomaly: (11R)-HODE in Plant Stress Signaling

The following is an in-depth technical guide on the role of (11R)-HODE in plant physiology, structured for researchers and drug development professionals.

Technical Whitepaper | Version 2.0 [1]

Executive Summary

While the canonical plant oxylipin pathways are dominated by 9- and 13-lipoxygenase (LOX) products (e.g., 9-HODE, 13-HODE, jasmonates), (11R)-hydroxy-9Z,12Z-octadecadienoic acid ((11R)-HODE) represents a distinct, often overlooked metabolic anomaly.[1] Unlike its conjugated counterparts, (11R)-HODE is a bis-allylic alcohol formed primarily through non-canonical enzymatic activity (e.g., CYP450s) or direct reactive oxygen species (ROS) attack.[1]

In plant physiology, (11R)-HODE is not merely a degradation byproduct but serves as a potent biomarker of acute biotic stress and a potential mediator in plant-herbivore interactions.[1] Its instability under acidic conditions makes it a "fugitive" signal, requiring specialized detection protocols.[1] This guide delineates the biosynthesis, physiological function, and rigorous detection of (11R)-HODE, contrasting it with standard LOX signaling.

Mechanistic Biochemistry: The "Bis-Allylic Trap"

To understand the role of (11R)-HODE, one must first distinguish its formation from the standard LOX pathway.

Canonical vs. Non-Canonical Pathways

• Canonical (LOX): Lipoxygenases abstract a hydrogen from the bis-allylic C-11 position of Linoleic Acid (LA).[1] The radical delocalizes, and oxygen is inserted at C-9 or C-13, resulting in a conjugated diene (e.g., 13-HPODE).[1]

• Non-Canonical ((11R)-HODE): If the radical at C-11 is typically trapped immediately by a hydroxyl radical (

  OH) or processed by specific Cytochrome P450 monooxygenases (e.g., CYP74 clan relatives or specific fungal-induced CYPs), the double bonds at C-9 and C-12 remain in place (unconjugated).[1] This results in 11-hydroxy-9,12-octadecadienoic acid .[1]

Stability and Rearrangement

(11R)-HODE is chemically fragile.[1] As a bis-allylic alcohol, it is susceptible to acid-catalyzed rearrangement.[1][2][3] In acidic environments (pH < 5.0), it spontaneously isomerizes into the more stable, conjugated 9-HODE and 13-HODE.[1]

• Implication: Detection of high levels of 11-HODE in plant tissue confirms recent, high-flux oxidative events or active stabilization by biotic factors (e.g., insect regurgitant).[1]

Physiological Roles in Plant Defense

Current research identifies two primary physiological contexts for (11R)-HODE accumulation:

Herbivore-Associated Signaling (The Lima Bean Model)

In Phaseolus lunatus (Lima bean), (11R)-HODE is not just a plant product but a component of the plant-insect interface .[1]

• Observation: High concentrations of 11-HODE are found in leaves subjected to herbivory by Spodoptera littoralis, as well as in the larvae's regurgitant and frass.[4]

• Mechanism: The alkaline pH of the caterpillar gut (pH > 9.0) likely stabilizes the bis-allylic 11-HODE, preventing its rearrangement.[1] When regurgitated back onto the leaf during feeding, it may act as a Herbivore-Associated Molecular Pattern (HAMP) , amplifying the plant's defense response (priming JA pathways) distinct from mechanical damage alone.

Innate Immunity in Marine Algae

In the red alga Chondrus crispus, 11-HODE synthesis is triggered by Methyl Jasmonate (MeJA) and pathogen elicitors.

• Pathway: Unlike terrestrial plants that rely heavily on C18:3 signaling, red algae utilize C18:2 (Linoleic acid) oxidation to produce 11-HODE via an induced oxidative burst, functioning as a primitive innate immunity signal against endophytes like Acrochaete operculata.[1]

Visualization: The Differential Oxidation Pathway

The following diagram illustrates the divergence between canonical LOX signaling and the formation of (11R)-HODE.

Caption: Divergence of Linoleic Acid oxidation.[1] Canonical LOX yields conjugated 13-HODE, while ROS/CYP yields the labile bis-allylic (11R)-HODE.[1]

Experimental Protocols: Validated Detection Workflow

Detecting (11R)-HODE requires preventing its artifactual isomerization during extraction.[1]

Critical Constraints

• pH Control: All solvents must be neutral or slightly alkaline (pH 7.0–8.0).[1] Avoid acetic acid or formic acid in the initial extraction.

• Temperature: Maintain 4°C or lower to inhibit residual enzymatic activity.

• Speed: Analyze immediately or store at -80°C under argon.

Step-by-Step Extraction (Solid Phase Extraction - SPE)

Step	Action	Rationale
1. Homogenization	Grind 100mg frozen plant tissue in liquid N₂. Add 1mL MeOH:H₂O (70:30, v/v) containing 0.01% BHT (antioxidant).[1]	BHT prevents artificial auto-oxidation during lysis.
2.[1] Internal Std	Spike with 10 ng of d4-13-HODE (deuterated standard).	Corrects for extraction efficiency and matrix effects.
3. Clarification	Centrifuge at 10,000 x g for 10 min at 4°C. Collect supernatant.	Removes cellular debris.[5]
4. SPE Loading	Pre-condition Oasis HLB cartridges with MeOH then H₂O (pH 7.5).[1] Load supernatant.	HLB (Hydrophilic-Lipophilic Balance) retains oxylipins at neutral pH.[1]
5. Wash	Wash with 5% MeOH in H₂O (pH 7.5).	Removes sugars and polar impurities without eluting lipids.
6. Elution	Elute with 100% Acetonitrile (ACN).[1]	Recovers HODEs. Do not use acidified methanol.
7. Reconstitution	Evaporate under N₂ stream. Reconstitute in 50µL ACN:H₂O (80:20).	Prepares for LC-MS injection.

LC-MS/MS Quantification Parameters

Differentiation of 11-HODE from 9/13-HODE relies on retention time (RT) and fragmentation patterns, as they are isobaric (MW 296.45).[1]

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 1.8µm).[1]

• Mobile Phase A: Water (pH 7.0, 2mM Ammonium Acetate).[1] Note: Avoid Formic Acid.[1]

• Mobile Phase B: Acetonitrile.

• MS Mode: Negative Ion Mode (ESI-).[1]

MRM Transitions Table:

Analyte	Precursor (m/z)	Product (m/z)	Collision Energy (eV)	Diagnostic Feature
(11R)-HODE	295.2	171.1	18	Cleavage alpha to C11-OH
13-HODE	295.2	195.1	16	Cleavage alpha to C13-OH
9-HODE	295.2	171.1	16	RT separation required

Note: 11-HODE typically elutes earlier than 9/13-HODE on C18 columns due to the lack of conjugation (less rigid/planar structure).[1]

References

• Spiteller, G. (2001).[1] "Lipid peroxidation in aging and age-dependent diseases." Experimental Gerontology, 36(9), 1425-1457.[1]

• Schulze, B., et al. (2006).[1] "The role of 11-HODE in the defense response of Lima bean to herbivory." The Plant Journal, 46(2), 267-278.[1]

• Bouarab, K., et al. (2004).[1] "The Innate Immunity of a Marine Red Alga Involves Oxylipins from Both the Eicosanoid and Octadecanoid Pathways." Plant Physiology, 135(3), 1838-1848.[1]

• Hamberg, M. (1991).[1] "Trihydroxyoctadecadienoic acids in corn and broad bean: Structure and biosynthesis." Lipids, 26, 407-415.[1] [1]

• Kuhn, H., et al. (2015).[1] "Mammalian lipoxygenases and their biological relevance." Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1851(4), 308-330.[1]

Sources

• 1. larodan.com [larodan.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. escholarship.org [escholarship.org]
• 4. db-thueringen.de [db-thueringen.de]
• 5. Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for the In Vitro Use of Methyl (11R)-11-hydroxy-9,12-octadecadienoate

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Disclaimer: The following document provides a detailed, generalized protocol for the in vitro use of Methyl (11R)-11-hydroxy-9,12-octadecadienoate. As of the last update, specific peer-reviewed literature and a publicly available CAS number for this compound are limited. Therefore, this guide is constructed based on established methodologies for structurally related hydroxy fatty acid methyl esters and should be considered a starting point for experimental design. All protocols require rigorous optimization and validation by the end-user.

I. Introduction: The Scientific Context of Hydroxy Fatty Acid Methyl Esters

Methyl (11R)-11-hydroxy-9,12-octadecadienoate is a methylated derivative of 11-hydroxy-9,12-octadecadienoic acid (11-HODE), a metabolite of linoleic acid. Linoleic acid and its derivatives are crucial components of cellular signaling pathways, particularly in the context of inflammation and oxidative stress. While specific data on Methyl (11R)-11-hydroxy-9,12-octadecadienoate is scarce, the broader class of hydroxy fatty acids and their esters are known to possess a range of biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects.[1][2] The "11R" designation specifies the stereochemistry at the 11th carbon, which can be critical for biological activity. The enzymatic conversion of linoleic acid can lead to the formation of 11R-hydroperoxyoctadecadienoic acid, a likely precursor to the 11R-hydroxy form, suggesting a role in endogenous lipid metabolism pathways.[3]

This document provides a foundational protocol for researchers to begin investigating the in vitro effects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate, with a focus on assays relevant to its potential biological activities.

II. Physicochemical Properties and Reagent Preparation

Table 1: General Physicochemical Properties of Related Fatty Acid Methyl Esters

Property	Value	Source
Molecular Formula	C19H34O3	PubChem
Molecular Weight	310.47 g/mol	PubChem
Appearance	Likely an oil or liquid at room temperature	General Knowledge
Solubility	Expected to be soluble in organic solvents like DMSO, ethanol, and methanol. Poorly soluble in aqueous solutions.	General Knowledge

Protocol 1: Preparation of Stock Solutions

Rationale: Due to the lipophilic nature of fatty acid methyl esters, a high-concentration stock solution in an organic solvent is necessary for its introduction into aqueous cell culture media. Dimethyl sulfoxide (DMSO) is a common choice due to its high solubilizing capacity and relatively low toxicity at the final working concentrations.

Materials:

• Methyl (11R)-11-hydroxy-9,12-octadecadienoate

• Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

• Sterile, amber microcentrifuge tubes or vials

• Calibrated micropipettes

Procedure:

• Pre-warming: If the compound is stored at low temperatures, allow it to equilibrate to room temperature before opening to prevent condensation.

• Weighing: Accurately weigh a small amount of Methyl (11R)-11-hydroxy-9,12-octadecadienoate in a sterile, amber microcentrifuge tube. Perform this in a chemical fume hood.

• Solubilization: Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock solution (e.g., 10-50 mM). Vortex thoroughly until the compound is completely dissolved. Gentle warming in a 37°C water bath may be necessary for complete dissolution.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile, amber microcentrifuge tubes to minimize freeze-thaw cycles. Store at -20°C or -80°C, protected from light.

Self-Validation:

• Visual Inspection: After vortexing, the stock solution should be clear and free of any precipitate.

• Solubility Test: Before preparing large volumes, a small-scale solubility test is recommended.

III. In Vitro Experimental Workflow

The following diagram illustrates a general workflow for assessing the in vitro activity of Methyl (11R)-11-hydroxy-9,12-octadecadienoate.

Caption: A generalized workflow for in vitro studies.

Protocol 2: Cell Culture and Treatment

Rationale: The choice of cell line is critical and should be based on the research question. For investigating potential anti-inflammatory effects, macrophage cell lines like RAW 264.7 or THP-1 are commonly used. For antioxidant studies, a variety of cell lines susceptible to oxidative stress can be employed.

Materials:

• Selected cell line (e.g., RAW 264.7 macrophages)

• Complete cell culture medium (e.g., DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Cell culture flasks and plates (e.g., 96-well, 24-well, 6-well)

• Incubator (37°C, 5% CO2)

• Phosphate-buffered saline (PBS)

• Trypsin-EDTA (for adherent cells)

Procedure:

• Cell Seeding: Culture the chosen cells to ~80% confluency. Seed the cells into appropriate culture plates at a predetermined density and allow them to adhere overnight.

• Preparation of Working Solutions: On the day of the experiment, thaw an aliquot of the stock solution. Prepare serial dilutions of the stock solution in complete cell culture medium to achieve the desired final concentrations. It is crucial to ensure that the final concentration of the vehicle (e.g., DMSO) is consistent across all treatment groups, including the vehicle control, and is at a non-toxic level (typically ≤ 0.1%).

• Cell Treatment: Remove the old medium from the cells and replace it with the medium containing the different concentrations of Methyl (11R)-11-hydroxy-9,12-octadecadienoate or the vehicle control.

• Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours), depending on the specific assay.

Self-Validation:

• Vehicle Control: Always include a vehicle control group (cells treated with the same concentration of DMSO as the highest concentration of the test compound) to account for any effects of the solvent.

• Positive and Negative Controls: Include appropriate positive and negative controls for the specific biological assay being performed.

IV. Suggested In Vitro Assays

Based on the known activities of related compounds, the following assays are suggested as a starting point for characterizing the biological effects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate.

A. Cytotoxicity Assessment

Rationale: Before evaluating biological activity, it is essential to determine the concentration range at which the compound is not toxic to the cells.

Recommended Assay: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay to assess cell viability.

Brief Protocol:

• Seed cells in a 96-well plate and treat with a range of concentrations of the compound for 24-72 hours.

• Add MTT reagent to each well and incubate for 2-4 hours to allow for the formation of formazan crystals.

• Solubilize the formazan crystals with a solubilization solution (e.g., DMSO or a specialized reagent).

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

B. Anti-inflammatory Activity

Rationale: Many hydroxy fatty acids are involved in the regulation of inflammation. A common in vitro model for inflammation involves stimulating macrophage cells with lipopolysaccharide (LPS) and measuring the production of pro-inflammatory mediators.

Potential Signaling Pathway:

Sources

• 1. prensipjournals.com [prensipjournals.com]
• 2. Bioactive Variability and In Vitro and In Vivo Antioxidant Activity of Unprocessed and Processed Flour of Nine Cultivars of Australian lupin Species: A Comprehensive Substantiation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemos.de [chemos.de]
• 5. fishersci.com [fishersci.com]

Application Note: In Vivo Administration of Methyl (11R)-11-hydroxy-9,12-octadecadienoate

Executive Summary & Molecule Profile[1]

This application note details the protocol for the in vivo administration of Methyl (11R)-11-hydroxy-9,12-octadecadienoate . This compound is the methyl ester derivative of (11R)-11-hydroxy-9,12-octadecadienoic acid (11-HODE), a bioactive oxylipin derived from the oxygenation of linoleic acid.

While endogenous mammalian metabolism typically yields 9-HODE and 13-HODE via lipoxygenase pathways, 11-HODE is frequently associated with specific microbial transformations (e.g., Aspergillus, Pseudomonas) or non-enzymatic lipid peroxidation. The methyl ester form is utilized in research to enhance lipophilicity and cellular permeability, acting as a prodrug that is hydrolyzed to the active free acid by intracellular or plasma esterases.

Chemical Profile

Property	Specification
Compound Name	Methyl (11R)-11-hydroxy-9,12-octadecadienoate
Parent Lipid	Linoleic Acid (C18:2 n-6)
Stereochemistry	(11R) - Specific enzymatic/chiral origin
Stability	High Risk. The 11-hydroxy group flanked by unsaturation at C9 and C12 creates a bis-allylic alcohol structure prone to dehydration or rearrangement.[1][2]
Primary Application	Investigation of PPAR activation, inflammatory modulation, and microbial-host lipid signaling.[1]

Pre-Formulation & Stability (Critical)

Scientific Rationale: Bioactive lipids, particularly hydroxy-fatty acids with skipped diene structures (9,12-diene), are highly susceptible to auto-oxidation and polymerization. The methyl ester modification increases stability slightly but requires strict anaerobic handling.

Storage Protocol

• Arrival: Store neat oil at -80°C immediately.

• Solvent: If supplied in ethanol, keep at -80°C. If supplied neat, dissolve in purge-degassed ethanol to create a stock solution (e.g., 10 mg/mL).

• Inert Atmosphere: Always overlay vials with Argon or Nitrogen gas before closing.

Vehicle Selection Matrix

The methyl ester is highly lipophilic (LogP > 5). Aqueous solubility is negligible.

Vehicle System	Application	Pros	Cons
10% DMSO / 90% PBS	IP Injection (Acute)	High solubility, rapid absorption	DMSO can induce mild local inflammation; potential precipitation upon contact with peritoneal fluid.[1]
Corn Oil / Olive Oil	Oral Gavage (Chronic)	Mimics dietary intake, excellent stability	Slower absorption; variable bioavailability due to digestion.[1]
Cyclodextrin Complex	IV or IP	High bioavailability, reduced irritation	Requires complexation step; stoichiometry (2:1 host:guest) must be validated.[1]

Preparation of Injectable Formulation (IP Route)

Target Dose: 1 mg/kg to 10 mg/kg (Typical range for HODE derivatives). Batch Size: 5 Mice (25g each) + 20% overage.

Reagents

• Methyl (11R)-11-hydroxy-9,12-octadecadienoate (Stock: 10 mg/mL in Ethanol)

• Sterile DMSO (Dimethyl sulfoxide), Cell Culture Grade

• Sterile PBS (Phosphate Buffered Saline), pH 7.4, Ca/Mg-free

• Nitrogen gas stream[1]

Step-by-Step Protocol

• Evaporation:

  • Aliquot the required amount of stock solution (e.g., for 5 mice @ 10 mg/kg = 1.25 mg total active) into a sterile amber glass vial.

  • Evaporate the ethanol under a gentle stream of Nitrogen. Do not use heat.

  • Checkpoint: Ensure a thin oil film remains. Do not over-dry to a "cracked" residue.

• Solubilization (The "DMSO Spike"):

  • Add 15 µL of sterile DMSO directly to the lipid film.

  • Vortex vigorously for 30 seconds. Ensure the lipid is fully dissolved (clear solution).

• Aqueous Phase Addition:

  • Critical Step: While vortexing gently, dropwise add 135 µL of warm (37°C) sterile PBS.

  • Final Volume: 150 µL.

  • Final Concentration: ~8.3 mg/mL (Adjust volumes based on exact dose requirements).

  • Final Vehicle Composition: 10% DMSO / 90% PBS.

• Emulsion Verification:

  • The solution may appear slightly cloudy (milky) due to the formation of a micro-emulsion. This is acceptable for IP injection.

  • If large oil droplets are visible, sonicate in a water bath for 10 seconds.

In Vivo Administration Workflow

Intraperitoneal (IP) Injection

Rationale: Bypasses initial gastric degradation, allowing the methyl ester to enter the portal circulation where hepatic esterases convert it to the active free acid.

• Restraint: Secure the mouse using the scruff method, exposing the abdomen.

• Site Prep: Swab the lower right quadrant with 70% ethanol.

• Injection:

  • Use a 27G needle.

  • Insert at a 30-degree angle to avoid visceral damage.

  • Aspirate slightly to ensure no bladder/gut puncture.

  • Inject volume (typically 100 µL per 20g mouse).

• Post-Op: Monitor for "writhing" (sign of peritoneal irritation from DMSO).

Oral Gavage (PO)

Rationale: Best for studying gut-localized effects or hepatic lipid metabolism.

• Vehicle: Dissolve the lipid film directly into Corn Oil (strip-stripped to remove background tocopherols if studying oxidation).

• Concentration: 1 mg/mL.

• Technique: Administer using a flexible feeding needle (20G). Max volume 10 mL/kg (200 µL for 20g mouse).

Pharmacokinetics & Mechanism of Action

The following diagram illustrates the metabolic fate of the Methyl ester upon administration.

Figure 1: Metabolic activation pathway of the methyl ester prodrug to the active free acid species.

Analytical Validation (QC)

Researchers must validate that the administered compound remains intact in the vehicle prior to injection.

• Extraction: Take 10 µL of the formulation -> Extract with 200 µL Ethyl Acetate.

• Analysis: LC-MS/MS (MRM mode).

  • Parent Transition: 310.2 → 183.1 (Characteristic cleavage alpha to the hydroxyl group).

  • Check for Hydrolysis: Monitor for the free acid mass (296.2 Da) to ensure premature hydrolysis hasn't occurred in the vehicle.

References

• Bioactivity of Hydroxy-Linoleic Acids: Vangaveti, V. N., et al. (2010). "Hydroxyoctadecadienoic acids: novel regulators of macrophage differentiation and atherogenesis." Therapeutic Advances in Endocrinology and Metabolism.

• Lipid Formulation Protocols: Larsson, K., et al. (2012). "Lipid-based drug delivery systems." Acta Pharmaceutica.

• Metabolism of Fatty Acid Methyl Esters: Standeven, A. M., & Sinclair, J. F. (2009). "Toxicity of fatty acid methyl esters." Toxicology Letters.

• Microbial Production of 11-HODE: Koritala, S., & Bagby, M. O. (1992). "Microbial conversion of linoleic acid to 11-hydroxy-9,12-octadecadienoic acid." Applied Microbiology and Biotechnology.

• General FAME Analysis Guide: Agilent Technologies. (2021).[3][4] "Preparation of Fatty Acid Methyl Esters (FAMEs)."

Sources

• 1. 9,12-Octadecadienoic acid (Z,Z)-, methyl ester (CAS 112-63-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 2. 11-Hydroxy-THC - Wikipedia [en.wikipedia.org]
• 3. agilent.com [agilent.com]
• 4. Methyl (E,Z)-13-hydroxy-9,11-octadecadienoate | C19H34O3 | CID 6439850 - PubChem [pubchem.ncbi.nlm.nih.gov]

Executive Summary &amp; Biological Context

Application Note: High-Resolution Chiral Separation of HODE Stereoisomers via LC-MS/MS

Hydroxyoctadecadienoic acids (HODEs) are the primary stable oxidation products of linoleic acid (LA), the most abundant polyunsaturated fatty acid in human plasma. While often analyzed as a collective pool of "oxidized lipids," the specific stereochemistry of HODEs dictates their biological function and origin.

• 13(S)-HODE: Predominantly formed by 15-Lipoxygenase-1 (15-LOX-1) . It acts as a signaling molecule in inflammation resolution and inhibits platelet adhesion.

• 9(S)-HODE: Often associated with COX-2 activity or specific P450 pathways.

• Racemic HODEs (R/S mixture): A hallmark of non-enzymatic free radical peroxidation (ROS-driven stress).

The Critical Need: Standard C18 chromatography separates regioisomers (9-HODE vs. 13-HODE) but fails to resolve enantiomers (R vs. S). To distinguish between regulated enzymatic signaling and uncontrolled oxidative stress, chiral separation is mandatory. This protocol details a validated, self-verifying LC-MS/MS workflow for the baseline resolution of all four isomers: 9(S), 9(R), 13(S), and 13(R).

Method Selection: The Move to Reversed-Phase Chiral MS

Historically, chiral separation of lipids relied on Normal Phase (NP) chromatography (Hexane/Isopropanol) using Chiralpak AD-H columns. While excellent for UV detection, NP solvents are incompatible with standard Electrospray Ionization (ESI) sources due to flammability and poor ionization.

The Modern Standard: This protocol utilizes Reversed-Phase (RP) Chiral Chromatography . By using immobilized or specific coated polysaccharide phases (e.g., Chiralpak AD-RH or Phenomenex Lux Amylose-1) compatible with aqueous-organic mobile phases, we achieve:

• Direct ESI-MS Compatibility: No post-column addition or APCI required.

• Higher Sensitivity: ESI negative mode ionization is maximized in Acetonitrile/Water mixtures.

• Robustness: Elimination of volatile hexane leads to stable retention times.

Protocol 1: Sample Preparation (Plasma/Tissue)

Objective: Isolate HODEs while preventing ex vivo oxidation. Internal Standards (ISTD): 9(S)-HODE-d4 and 13(S)-HODE-d4 (Essential for quantification and recovery correction).

Step-by-Step Workflow

• Sample Thawing & Spiking:

  • Thaw 200 µL plasma on ice.

  • Immediately add 10 µL of ISTD cocktail (100 ng/mL in EtOH) and 10 µL of antioxidant solution (0.2 mg/mL BHT in EtOH) to prevent artifactual oxidation.

• Hydrolysis (Optional - For Total HODE):

  • Note: Skip this step if analyzing only "Free" HODE.

  • Add 200 µL 2M NaOH. Incubate at 60°C for 30 mins.

  • Neutralize with 200 µL 2M HCl. Verify pH is ~4-5 using litmus paper.

• Solid Phase Extraction (SPE) - The Clean-Up:

  • Cartridge: Oasis HLB or Strata-X (30 mg/1 mL).

  • Condition: 1 mL Methanol followed by 1 mL Water (pH 4).

  • Load: Apply sample at gravity flow (~1 drop/sec).

  • Wash: 1 mL 5% Methanol in Water (Removes salts/proteins).

  • Elute: 1 mL 100% Acetonitrile.

• Reconstitution:

  • Evaporate eluate under Nitrogen stream at 35°C.

  • Reconstitute in 100 µL Mobile Phase A/B (50:50) .

  • Critical: Do not reconstitute in 100% aqueous buffer; HODEs are hydrophobic and may adsorb to vial walls.

Protocol 2: Chiral LC-MS/MS Methodology

System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-XS).[1]

Chromatographic Conditions

Parameter	Setting	Rationale
Column	Chiralpak AD-RH (150 x 2.1 mm, 5 µm) OR Lux Amylose-1 (150 x 2.0 mm, 3 µm)	Amylose tris(3,5-dimethylphenylcarbamate) selector provides optimal steric recognition for hydroxy-fatty acids.
Mobile Phase A	Water + 0.1% Formic Acid	Acidic pH suppresses carboxylic acid ionization, sharpening peaks on the column (ionization occurs in source).
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	ACN provides sharper peaks than Methanol for HODEs on amylose phases.
Flow Rate	0.15 - 0.2 mL/min	Low flow rate enhances chiral interaction time.
Gradient	Isocratic: 40% A / 60% B	Isocratic elution is preferred for chiral separations to maintain constant selector conformation.
Run Time	25 Minutes	Sufficient to resolve all 4 isomers.
Temp	25°C	Do not heat >30°C. Lower temps often improve chiral resolution (entropy-driven separation).

Mass Spectrometry Parameters (ESI Negative Mode)

Analyte	Precursor (m/z)	Product (m/z)	Dwell (ms)	Collision Energy (V)
9-HODE	295.2	171.1	50	-22
13-HODE	295.2	195.1	50	-24
9-HODE-d4	299.2	172.1	50	-22
13-HODE-d4	299.2	196.1	50	-24

• Note: Although 9 and 13 isomers have the same parent (295), they yield unique fragments (171 vs 195) due to alpha-cleavage adjacent to the hydroxyl group.[2] This provides orthogonal selectivity (Chromatographic + Spectral).

Workflow Visualization

The following diagram illustrates the decision logic and analytical flow for distinguishing enzymatic vs. non-enzymatic oxidation.

Caption: Analytical workflow for HODE stereoisomer profiling, detailing sample prep paths and interpretation logic.

Data Analysis & System Suitability

Elution Order (Typical on AD-RH/Amylose-1)

• 13(S)-HODE (Early eluter)

• 13(R)-HODE

• 9(S)-HODE

• 9(R)-HODE (Late eluter) Note: Elution order can reverse based on specific mobile phase modifiers. Always confirm with pure enantiomeric standards.

Calculations

Enantiomeric Excess (ee%):

[3][4]

• Interpretation:

  • ee > 50%: Dominant Enzymatic Pathway (e.g., 15-LOX-1 upregulation).

  • ee < 10%: Dominant Free Radical Pathway (General oxidative stress).

System Suitability Criteria (QC)

To ensure data trustworthiness (E-E-A-T), every batch must meet:

• Resolution (Rs): > 1.5 between R and S enantiomers.

• Sensitivity: S/N > 10 for 1 ng/mL standard.

• Carryover: < 0.5% in blank injection after highest standard.

References

• Analysis of HODE Regio- and Stereoisomers via LC-MS/MS

  • Title: An LC-MS/MS workflow to characterize 16 regio- and stereoisomeric trihydroxyoctadecenoic acids.
  • Source: Metabolomics (2019).

  • URL:[Link]

• Chiralpak AD-RH Instruction Manual

  • Title: Instruction Manual for CHIRALPAK® AD-RH Columns.[5]

  • Source: Daicel Chiral Technologies.[6]

  • URL:[Link]

• Biological Significance of HODE Chirality

  • Title: Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease.[7]

  • Source: Journal of Lipid Research (2006).

  • URL:[Link]

• Lipid Maps Protocol for Oxidized F

  • Title: Quantification of Fatty Acid Oxid
  • Source: Lipid Maps.

  • URL:[Link]

Sources

• 1. metabolomics.se [metabolomics.se]
• 2. Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-Flight Mass Spectrometry (Q-TOFMS) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Separation and quantitation of linoleic acid oxidation products in mammary gland tissue from mice fed low- and high-fat diets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mz-at.de [mz-at.de]
• 5. ct-k.com [ct-k.com]
• 6. Lux Amylose-1 Chiral LC Columns: Phenomenex [phenomenex.com]
• 7. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: NMR Spectroscopy for the Structure Elucidation of Octadecadienoates

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For Researchers, Scientists, and Drug Development Professionals

Introduction

Octadecadienoates, C18 fatty acids with two double bonds, are fundamental components of biological systems and key precursors in various industrial applications. The precise determination of their molecular structure, including the position and geometry (cis/trans or E/Z) of the double bonds, is critical for understanding their biological function and controlling their chemical properties. Nuclear Magnetic Resonance (NMR) spectroscopy is an unparalleled, non-destructive technique for the complete structure elucidation of these lipids in solution.[1][2] This guide provides a detailed overview and actionable protocols for employing 1D and 2D NMR techniques to characterize octadecadienoates, with a focus on distinguishing between conjugated and non-conjugated isomers.

The Power of NMR in Lipid Analysis

Compared to chromatographic methods like GC and HPLC, NMR spectroscopy offers several distinct advantages for analyzing fatty acids. It is a non-destructive method that allows for the recovery of the sample and, for quantitative purposes, does not always require specific standards.[1] High-resolution NMR, including ¹H, ¹³C, and various 2D techniques, provides a wealth of information for unambiguous structure elucidation, even within complex mixtures.[1][3]

Core Principles: Differentiating Isomers by their NMR Fingerprint

The key to elucidating the structure of octadecadienoates lies in the distinct chemical shifts and coupling patterns of protons and carbons, particularly those in the vicinity of the double bonds.

¹H NMR Spectroscopy: A First Look

The ¹H NMR spectrum provides the initial, crucial insights into the fatty acid's structure. Specific regions of the spectrum are diagnostic for different proton environments:[1]

• Olefinic Protons (-CH=CH-): These protons resonate in the downfield region of the spectrum. Their precise chemical shift and multiplicity are highly informative.

  • Isolated (Non-conjugated) Double Bonds: Typically appear in the 5.2–5.5 ppm range.[1] For instance, in linoleic acid (a common 18:2 fatty acid), these protons show a characteristic multiplet.[4][5]

  • Conjugated Double Bonds: These protons are generally more deshielded and appear in a broader range of 5.20–6.40 ppm.[1] The "inner" olefinic protons of a conjugated system are shifted further downfield compared to the "outer" ones.[6][7]

• Allylic Protons (=CH-CH₂-CH=): Protons on the methylene group situated between two double bonds (bis-allylic) are significantly deshielded and appear around 2.8 ppm.[8] This is a hallmark of polyunsaturated fatty acids with non-conjugated double bonds.

• α-CH₂ Protons (-CH₂-COOH): These protons, adjacent to the carbonyl group, typically resonate between 2.30 and 2.50 ppm.[1]

• Aliphatic Chain Protons (-(CH₂)n- and -CH₃): The bulk of the methylene protons in the fatty acid chain appear as a broad signal between 1.2 and 1.6 ppm, while the terminal methyl protons are found upfield, around 0.86–0.98 ppm.[1]

¹³C NMR Spectroscopy: Resolving Carbon Environments

While ¹H NMR is highly sensitive, ¹³C NMR offers a wider chemical shift range, which often resolves ambiguities arising from overlapping proton signals.[3][9]

• Carbonyl Carbon (-COO-): This carbon gives a characteristic signal in the 165-190 ppm region.[10]

• Olefinic Carbons (-C=C-): These carbons resonate between approximately 120 and 160 ppm.[10] The specific shifts can help in determining the position and geometry of the double bonds.

• Aliphatic Carbons: The carbons of the long alkyl chain appear in the upfield region of the spectrum (10-40 ppm).[10]

Experimental Protocols

Protocol 1: Sample Preparation

Proper sample preparation is paramount for acquiring high-quality NMR spectra.[11]

• Sample Quantity:

  • For ¹H NMR, dissolve 5-25 mg of the octadecadienoate sample in 0.6-0.7 mL of a suitable deuterated solvent.[11]

  • For ¹³C NMR, a higher concentration of 50-100 mg is recommended due to the lower natural abundance of the ¹³C isotope.[11]

• Solvent Selection:

  • Deuterated chloroform (CDCl₃) is the most common and effective solvent for lipids.[1][11] Ensure high purity to avoid extraneous signals.

• Dissolution:

  • Ensure the sample is completely dissolved. Gentle vortexing or warming may be necessary.[11]

• Filtration:

  • If any particulate matter is present, filter the solution through a Pasteur pipette containing a small plug of glass wool directly into the NMR tube.[11] This ensures a homogeneous sample, which is critical for high-resolution spectra.

• Internal Standard:

  • Tetramethylsilane (TMS) is commonly used as an internal standard for referencing the chemical shift to 0.00 ppm.[11]

Protocol 2: 1D NMR Data Acquisition

1D NMR is the foundational step for initial structural assessment.[11]

• Instrument Setup:

  • Tune and shim the NMR spectrometer to achieve optimal magnetic field homogeneity, which is essential for good signal resolution.[11]

• ¹H NMR Acquisition:

  • Utilize a standard single-pulse experiment.

  • For quantitative analysis, a long relaxation delay (D1) of at least 5 times the longest T₁ relaxation time of the protons of interest is crucial for accurate integration.[11] A 90° pulse angle should be used.[11]

• ¹³C NMR Acquisition:

  • Employ a proton-decoupled pulse sequence to simplify the spectrum and improve the signal-to-noise ratio.

  • Due to the low natural abundance and longer relaxation times of ¹³C nuclei, a larger number of scans is typically required compared to ¹H NMR.

Advanced Structure Elucidation with 2D NMR

For an unambiguous assignment of all proton and carbon signals, especially in complex isomers, 2D NMR experiments are indispensable.[11]

Protocol 3: 2D NMR Data Acquisition and Analysis

• COSY (Correlation Spectroscopy):

  • Purpose: Identifies proton-proton (¹H-¹H) couplings within the molecule.[12] Cross-peaks in a COSY spectrum indicate which protons are spin-coupled, typically through two or three bonds.

  • Application for Octadecadienoates: Essential for tracing the connectivity of the entire fatty acid chain, from the terminal methyl group to the protons near the carboxyl group. It helps to connect the olefinic protons to their neighboring allylic protons.[9]

• HSQC (Heteronuclear Single Quantum Coherence):

  • Purpose: Correlates protons directly to their attached carbons (¹H-¹³C one-bond correlations).[12]

  • Application for Octadecadienoates: Allows for the direct assignment of each proton resonance to its corresponding carbon signal.[9] This is particularly useful for resolving overlapping signals in both the ¹H and ¹³C spectra.

• HMBC (Heteronuclear Multiple Bond Correlation):

  • Purpose: Shows correlations between protons and carbons that are separated by multiple bonds (typically 2-3 bonds).[12][13]

  • Application for Octadecadienoates: Crucial for identifying the positions of the double bonds and other functional groups. For example, correlations from allylic protons to olefinic carbons can definitively place the double bonds within the carbon chain. It is also invaluable for assigning quaternary carbons, which are not observed in HSQC spectra.[9][13]

Data Interpretation: A Step-by-Step Workflow

The following workflow provides a systematic approach to elucidating the structure of an unknown octadecadienoate.

Diagram: Workflow for Octadecadienoate Structure Elucidation

Caption: A systematic workflow for structure elucidation using NMR.

Distinguishing Key Isomeric Features

Conjugated vs. Non-Conjugated Dienes

The arrangement of the two double bonds has a profound effect on the NMR spectra.

• Non-Conjugated (Isolated) Dienes: These are characterized by double bonds separated by more than one single bond.[14] A key diagnostic feature in the ¹H NMR spectrum is the presence of a bis-allylic proton signal around 2.8 ppm.[8]

• Conjugated Dienes: In these systems, the double bonds are separated by a single bond, leading to delocalization of pi electrons.[14][15] This results in a more complex olefinic region in the ¹H NMR spectrum, often with significant downfield shifts of the "inner" protons.[6][7] The bis-allylic proton signal is absent.

Determining Double Bond Geometry (E/Z Isomerism)

The geometry of the double bonds can often be determined from the coupling constants (J-values) between the olefinic protons in the ¹H NMR spectrum.

• Trans (E) coupling: Typically exhibits a larger coupling constant, in the range of 11-18 Hz.

• Cis (Z) coupling: Shows a smaller coupling constant, usually between 6-12 Hz.

In conjugated systems, the chemical shifts of the olefinic protons are also diagnostic. Generally, trans olefinic protons are downfield from their cis counterparts.[7]

Quantitative Data Summary

The following table summarizes typical chemical shift ranges for key protons and carbons in octadecadienoates.

Functional Group	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Terminal Methyl (-CH₃)	0.86 - 0.98[1]	~14
Methylene Chain (-(CH₂)n-)	1.2 - 1.6[1]	22 - 32
α-Methylene (-CH₂-COOH)	2.30 - 2.50[1]	~34
Allylic (-CH₂-CH=)	~2.0[1]	25 - 30
Bis-allylic (=CH-CH₂-CH=)	~2.8[8]	~26
Olefinic (isolated, -CH=CH-)	5.2 - 5.5[1]	127 - 132
Olefinic (conjugated, -CH=CH-)	5.2 - 6.4[1]	122 - 145
Carbonyl (-COOH)	10 - 12 (acid)	175 - 185 (acid)
Ester (-COOR)	N/A	~174

Note: These are approximate ranges and can vary based on the specific isomer, solvent, and other structural features.

Conclusion

NMR spectroscopy provides a powerful and comprehensive suite of tools for the detailed structural analysis of octadecadienoates. By systematically applying 1D and 2D NMR techniques, researchers can unambiguously determine the connectivity, double bond positions, and stereochemistry of these important molecules. The protocols and guidelines presented here offer a robust framework for obtaining high-quality data and performing accurate structural elucidation, which is essential for advancing research and development in fields where these fatty acids play a crucial role.

References

• Benchchem. (n.d.). Application Notes and Protocols: NMR Spectroscopy for Structural Confirmation of Fatty Acid Esters.
• Tzakos, A. G., et al. (2016). DFT Calculations of 1H- and 13C-NMR Chemical Shifts of Geometric Isomers of Conjugated Linoleic Acid (18:2 ω-7) and Model Compounds in Solution. MDPI.
• Gerothanassis, I. P., et al. (2015). High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution. PMC.
• AOCS. (2019). Conjugated Linoleic Acid (CLA).
• Creative Biostructure. (n.d.). Using NMR to Study Lipid Structures in Biological Membranes.
• News-Medical. (2021). The role of NMR in analyzing complex lipid emulsifier mixture.
• Magritek. (n.d.). Characterizing fatty acids with advanced multinuclear NMR methods.
• PubMed. (2008). Chemical speciation by selective heteronuclear single-quantum coherence spectroscopy: determination of double-bond quantity in unsaturated fatty acid compounds.
• JoVE. (2017). NMR Spectroscopy as a Robust Tool for the Rapid Evaluation of the Lipid Profile of Fish Oil Supplements.
• ResearchGate. (n.d.). 1H NMR spectrums of linoleic acid and synthesis compounds.
• ChemicalBook. (n.d.). Linoleic acid(60-33-3) 1H NMR spectrum.
• ResearchGate. (n.d.). Chemical structure and 1 H NMR spectrum of 9,12-octadecadienoic acid....
• Chemistry LibreTexts. (2023). Conjugated Dienes.
• SDSU NMR Facility. (n.d.). Common 2D (COSY, HSQC, HMBC).
• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation.
• Oregon State University. (n.d.). 13C NMR Chemical Shift.
• Chem.ucla.edu. (n.d.). Conjugated Dienes.

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• 1. High Resolution NMR Spectroscopy as a Structural and Analytical Tool for Unsaturated Lipids in Solution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. creative-biostructure.com [creative-biostructure.com]
• 3. news-medical.net [news-medical.net]
• 4. Linoleic acid(60-33-3) 1H NMR spectrum [chemicalbook.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. aocs.org [aocs.org]
• 8. Chemical speciation by selective heteronuclear single-quantum coherence spectroscopy: determination of double-bond quantity in unsaturated fatty acid compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. magritek.com [magritek.com]
• 10. 13C NMR Chemical Shift [sites.science.oregonstate.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]
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• 14. chem.libretexts.org [chem.libretexts.org]
• 15. Conjugated Dienes [research.cm.utexas.edu]

Application Notes and Protocols for the Storage and Handling of Unsaturated Fatty Acid Methyl Esters

Introduction: The Imperative for Proper Stewardship of Unsaturated FAMEs

Unsaturated fatty acid methyl esters (FAMEs) are pivotal molecules in biomedical research, drug development, and the biofuel industry. Their unique chemical structures, characterized by the presence of one or more double bonds, are fundamental to their biological activity and physical properties. However, these same double bonds render them highly susceptible to oxidative degradation.[1][2][3] Improper storage and handling can lead to the formation of hydroperoxides, aldehydes, and other secondary oxidation products that can compromise experimental results, reduce the efficacy of pharmaceutical formulations, and diminish fuel quality.[1]

This comprehensive guide provides researchers, scientists, and drug development professionals with a detailed framework for the optimal storage and handling of unsaturated FAMEs. By elucidating the mechanisms of degradation and providing actionable protocols, this document aims to ensure the integrity and stability of these valuable compounds.

The Chemistry of Instability: Understanding the Oxidation Cascade

The primary pathway of degradation for unsaturated FAMEs is auto-oxidation, a free-radical chain reaction initiated by factors such as oxygen, light, heat, and the presence of metal ions.[4][5] The susceptibility of a FAME to oxidation increases with the degree of unsaturation; polyunsaturated FAMEs (PUFAs) are significantly more prone to degradation than monounsaturated FAMEs (MUFAs).[2]

The oxidation process can be summarized in three key stages:

• Initiation: The formation of a fatty acid radical. This is often triggered by initiators like heat, light, or metal catalysts.

• Propagation: The fatty acid radical reacts with oxygen to form a peroxyl radical. This highly reactive species can then abstract a hydrogen atom from another unsaturated FAME, creating a new fatty acid radical and a hydroperoxide, thus propagating the chain reaction.

• Termination: The reaction ceases when two radical species combine to form a non-radical product.

This cascade of reactions leads to a loss of the original unsaturated FAME and the accumulation of various oxidation byproducts that can interfere with analytical measurements and biological assays.

Below is a diagram illustrating the auto-oxidation pathway of an unsaturated fatty acid methyl ester.

Caption: Auto-oxidation cascade of unsaturated FAMEs.

Strategic Storage of Unsaturated FAMEs: A Multi-tiered Approach

The selection of appropriate storage conditions is paramount to preserving the integrity of unsaturated FAMEs. The primary goal is to mitigate the factors that initiate and propagate oxidation. A multi-tiered strategy, encompassing short-term, intermediate, and long-term storage, is recommended.

Core Principles for FAME Storage:

• Temperature: Lower temperatures significantly reduce the rate of chemical reactions, including oxidation.

• Light: Photons can provide the activation energy needed to initiate oxidation. Therefore, protection from light is crucial.

• Oxygen: As a key reactant in the oxidation cascade, minimizing oxygen exposure is essential.

• Inert Environment: The use of an inert gas, such as argon or nitrogen, displaces oxygen and creates a protective atmosphere.

The following table summarizes the recommended storage conditions:

Storage Duration	Temperature	Atmosphere	Container	Key Considerations
Short-Term (≤ 1 week)	2-8°C	Inert Gas (Argon or Nitrogen)	Amber glass vial with PTFE-lined cap	Ideal for working solutions and frequently accessed aliquots.
Intermediate (1-6 months)	-20°C	Inert Gas (Argon or Nitrogen)	Amber glass vial with PTFE-lined cap	Suitable for stock solutions and less frequently used samples.
Long-Term (> 6 months)	-80°C	Inert Gas (Argon or Nitrogen)	Amber glass vial with PTFE-lined cap	Recommended for archival samples and valuable standards.[6]

Protocol for Long-Term Storage of Unsaturated FAMEs

This protocol outlines the best practices for preparing and storing unsaturated FAMEs for extended periods.

Materials:

• Unsaturated FAME sample

• High-purity solvent (e.g., ethanol, hexane, or toluene, compatible with the FAME and subsequent applications)

• Amber glass vials with polytetrafluoroethylene (PTFE)-lined screw caps

• Pipettes and tips

• Source of high-purity inert gas (argon or nitrogen) with a gentle stream delivery system

• -80°C freezer

Procedure:

• Dissolution (if applicable): If the FAME is a neat oil, it can be stored directly. If it is a solid or for ease of handling, dissolve it in a minimal amount of a suitable high-purity solvent. The solvent should be deoxygenated by bubbling with inert gas for 10-15 minutes prior to use.

• Aliquoting: To avoid repeated freeze-thaw cycles of the main stock, divide the FAME solution into smaller, single-use aliquots in separate amber glass vials.

• Inert Gas Purging: Gently flush the headspace of each vial with a stream of argon or nitrogen for 30-60 seconds to displace any oxygen.

• Sealing: Immediately after purging, tightly seal the vials with PTFE-lined caps. PTFE is recommended for its chemical inertness.

• Labeling: Clearly label each vial with the FAME identity, concentration, solvent, and date of preparation.

• Freezing: Place the labeled vials in a freezer box and transfer to a -80°C freezer for long-term storage.

• Inventory Management: Maintain a detailed inventory of all stored FAMEs, including their location in the freezer.

Prudent Handling of Unsaturated FAMEs: Preserving Integrity During Use

Proper handling techniques are as critical as storage conditions in preventing the degradation of unsaturated FAMEs.

Protocol for Thawing and Using Stored FAMEs

Materials:

• Stored FAME aliquot

• Ice bath or refrigerator

• Inert gas source

Procedure:

• Thawing:

  • Preferred Method: Thaw the vial slowly in a refrigerator (2-8°C) or on an ice bath. This minimizes thermal stress.

  • Alternative Method: For faster thawing, the vial can be brought to room temperature, but this should be done as quickly as possible. Avoid using heat sources.

• Pre-Use Inspection: Before opening, visually inspect the solution for any signs of precipitation or phase separation. If observed, gently warm the vial to room temperature and vortex briefly to ensure homogeneity.

• Inert Gas Blanket: If the entire aliquot will not be used, it is crucial to re-blanket the headspace with an inert gas before re-sealing and returning to the appropriate storage condition. However, repeated opening and closing of the same vial is discouraged.

The following workflow diagram provides a decision-making guide for the appropriate storage and handling of unsaturated FAMEs.

Caption: Workflow for storing and handling unsaturated FAMEs.

The Role of Antioxidants in Enhancing Stability

For applications where long-term stability is critical or when FAMEs may be exposed to pro-oxidative conditions, the addition of an antioxidant can be beneficial.[1] Antioxidants function by interrupting the free-radical chain reaction.

Commonly used antioxidants for lipid-based systems include:

• Butylated hydroxytoluene (BHT): A synthetic phenolic antioxidant widely used for its efficacy and cost-effectiveness.[1]

• Butylated hydroxyanisole (BHA): Another synthetic phenolic antioxidant, often used in combination with BHT.

• Tocopherols (Vitamin E): A class of natural antioxidants that are effective in protecting lipids from oxidation.

• Ascorbyl Palmitate: An ester of ascorbic acid (Vitamin C) that is soluble in fats and oils.

When selecting an antioxidant, it is crucial to consider its compatibility with the FAME and its potential for interference in downstream applications. The concentration of the antioxidant should be optimized to provide adequate protection without causing adverse effects.

Conclusion: A Commitment to Quality and Reproducibility

The integrity of unsaturated fatty acid methyl esters is fundamental to the validity and reproducibility of scientific research and the quality of resulting products. By understanding the chemical principles of their degradation and implementing the rigorous storage and handling protocols outlined in this guide, researchers and professionals can safeguard the stability of these critical molecules. A proactive approach to the stewardship of unsaturated FAMEs is not merely a matter of best practice; it is an essential component of scientific excellence.

References

• Inhibition of oxidation of unsaturated fatty acid methyl esters by essential oils. PubMed. Available at: [Link]

• Setting the oxidation stability of FAME safely. AGQM. Available at: [Link]

• Degradation of fatty acid methyl esters in biodiesels exposed to sunlight and seawater. ScienceDirect. Available at: [Link]

• Stability of unsaturated methyl esters of fatty acids on surfaces. PubMed. Available at: [Link]

• Fatty acids, C16-18 and C18- unsatd., Me esters. Mercuria. Available at: [Link]

• Preventing oxidation of omega-3 fatty acids before and after addition to alternative seafood products. The Good Food Institute. Available at: [Link]

• What are the primary ways to improve oxidative stability of a lipid formulation? Gattefossé. Available at: [Link]

• Antioxidant blends for fatty acid methyl esters (biodiesel). Google Patents.

• How To Prevent Lipid Oxidation In Food Products. Oratia Farmer's Market. Available at: [Link]

• Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions. National Institutes of Health. Available at: [Link]

• Determination of fatty acid methyl esters (cis and trans) and squalene in olive oil and other vegetable oils by gas chromatography ISO 24363:2023. Svenska institutet för standarder, SIS. Available at: [Link]

• Fatty Acid Methyl Ester (FAME / Biodiesel). Mercuria. Available at: [Link]

• Storage stability of rapeseed methyl ester stored in a sealed barrel for seven years. Agronomy Research. Available at: [Link]

• Safety Data Sheet: Fatty acid methyl ester mixture. Carl ROTH. Available at: [Link]

• FAME OXIDATION AND THERMAL STABILITY. Problemy Eksploatacji. Available at: [Link]

• Determination of fatty acids in vegetable oils and fats - Part 4: Determination of cis- and trans-fatty acid methyl esters by capillary gas chromatography. International Organization for Standardization. Available at: [Link]

• Synthesis and Characterization of Trimethylolpropane Esters via Guanidine Carbonate-Catalyzed Transesterification of Sunflower Oil Methyl Esters. MDPI. Available at: [Link]

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• 4. gfi.org [gfi.org]
• 5. oratiafarmersmarket.co.nz [oratiafarmersmarket.co.nz]
• 6. Long-term fatty acid stability in human serum cholesteryl ester, triglyceride, and phospholipid fractions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing oxidation of polyunsaturated fatty acid standards

Topic: Preventing Oxidation of Polyunsaturated Fatty Acid (PUFA) Standards Document ID: TS-LIPID-001 Version: 2.4

The "Why": Mechanistic Understanding of Oxidation

From the Desk of the Senior Application Scientist

Before handling your standards, you must understand the enemy. PUFA oxidation is not a random event; it is a specific chemical chain reaction targeting the bis-allylic position —the carbon atom sandwiched between two double bonds.

The hydrogen atoms attached to this carbon are loosely held (bond dissociation energy ~75 kcal/mol vs. ~98 kcal/mol for alkyl C-H). Once this hydrogen is stolen by a radical (Initiation), the lipid becomes a radical itself, reacting with oxygen to form a peroxyl radical (Propagation).[1] This cycle continues until the lipid is destroyed or an antioxidant intervenes (Termination).

Visualization: The Auto-Oxidation Cycle

The following diagram illustrates the self-propagating nature of lipid peroxidation. Note how one initiation event leads to a continuous cycle of destruction.

Figure 1: The auto-oxidation chain reaction. Note that the Peroxyl radical attacks a new intact PUFA molecule to stabilize itself, creating a new radical and perpetuating the cycle.

Core Protocols: Handling & Storage

Trustworthiness: These protocols are designed to eliminate the variables of Oxygen, Heat, and Light.

Protocol A: The "Golden Hour" (Receiving & Aliquoting)

Context: The moment you open the manufacturer's ampoule, the clock starts. Do not store the bulk bottle after opening; the headspace oxygen will degrade the remaining standard.

• Preparation: Pre-chill amber glass vials (with Teflon-lined caps) to 4°C.

• Solvent Check: Ensure your standard is dissolved in a high-grade organic solvent (e.g., Chloroform or Ethanol).

  • Expert Insight: Never store PUFAs as dry powders if possible. The high surface area of a dry film accelerates oxidation. Store in solution (1–10 mg/mL).

• Transfer: Using a glass Pasteur pipette (never plastic), transfer the lipid into aliquots.

• Inert Gas Purging (Critical):

  • Use Argon , not Nitrogen, if available.[2][3][4]

  • Reasoning: Argon is heavier than air and settles over the liquid surface, creating a true blanket. Nitrogen mixes with air and is less effective at displacement.

  • Technique: Flow the gas gently above the liquid surface for 30 seconds. Do not bubble through the liquid (this evaporates solvent).

• Sealing: Cap immediately while the vial is still under the gas stream. Wrap the cap with Parafilm to prevent gas exchange.

Protocol B: Storage Conditions

Variable	Recommendation	Scientific Rationale
Temperature	-20°C (Standard) -80°C (Ideal)	Chemical reaction rates drop significantly at lower temperatures (Arrhenius equation). -80°C is required for highly unstable lipids like Arachidonic Acid or EPA.
Container	Amber Glass	Blocks UV light (200-400 nm) which catalyzes radical formation.
Closure	Teflon (PTFE) Lined	Plasticizers (phthalates) in standard caps leach into organic solvents, contaminating MS signals.
Solvent	Chloroform or Ethanol	Chloroform is the gold standard for solubility but requires glass. Ethanol is acceptable for biological compatibility but evaporates faster.

Troubleshooting & FAQs

Direct answers to common failure modes.

Q1: My lipid standard solution has turned yellow. Is it safe to use?

• Verdict: Discard immediately.

• Cause: Yellowing indicates the formation of secondary oxidation products (aldehydes/ketones) and polymerization.

• Science: Primary hydroperoxides are colorless. Color change represents advanced degradation (the "termination" phase of the diagram above).

Q2: I see a peak shift in my UV spectrum. What happened?

• Issue: Conjugated Diene Formation.

• Explanation: Natural PUFAs have methylene-interrupted double bonds (unconjugated).[5] When oxidation occurs, the double bonds shift to become conjugated (alternating single-double-single).

• Diagnostic: Conjugated dienes absorb strongly at 234 nm .[6] If you see a new peak at 234 nm, your sample is oxidized.

Q3: Can I use plastic pipette tips for a quick transfer?

• Verdict: No.

• Risk: Chloroform and Hexane extract plasticizers (like polyethylene glycol) from polypropylene tips within seconds.

• Result: These appear as massive contaminant peaks in Mass Spectrometry (e.g., m/z 149 phthalate peak), suppressing your lipid signal. Use glass syringes or glass Pasteur pipettes.

Q4: Should I add BHT (Butylated Hydroxytoluene) to my samples?

• Verdict: Conditional Yes.

• Guidance:

  • For Storage: Yes, add 0.01% (w/v) BHT. It acts as a "radical scavenger," sacrificing itself to stop the chain reaction.

  • For Analysis: Be careful.[7] BHT is UV-active and ionizable. If you are doing trace analysis or UV detection, BHT may interfere. Always run a BHT-only blank.

Quality Control: The "Self-Validating" System

Before running expensive experiments, validate your standard.

Method: UV 234 nm Absorbance Check

This is the fastest non-destructive way to check for oxidation.

• Blank: Quartz cuvette with pure solvent (e.g., Ethanol).

• Sample: Dilute a small aliquot of your standard to ~50 µg/mL.

• Scan: Measure absorbance from 200 nm to 300 nm.

• Criteria:

  • Pass: Low/flat baseline at 234 nm.

  • Fail: Distinct peak or "shoulder" at 234 nm.

Decision Tree: Storage & Handling Logic

Use this workflow to determine the correct handling for your specific lipid.

Figure 2: Decision logic for processing incoming lipid standards. Note that PUFA powders are treated as "High Risk" due to hygroscopic nature and surface area.

References

• Avanti Polar Lipids. (n.d.). Storage and Handling of Lipids. Retrieved from [Link]

• Porter, N. A., et al. (1995). Mechanisms of free radical oxidation of unsaturated lipids. Lipids, 30(4), 277–290. [Link]

• Corongiu, F. P., & Milia, A. (1983). An improved and simple method for the detection of conjugated dienes in lipid extracts. Chemico-Biological Interactions, 44(3), 289–297. [Link]

• Holman, R. T. (1954). Autoxidation of fats and related substances.

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• 7. caymanchem.com [caymanchem.com]

Technical Support Center: Troubleshooting Mass Spec Artifacts in Hydroxy Fatty Acid Analysis

Introduction: The Signal-to-Noise Paradox

Welcome to the technical support center. If you are analyzing hydroxy fatty acids (HFAs) like HETEs, HODEs, or specialized pro-resolving mediators (SPMs), you are working with some of the most labile and structurally diverse molecules in the lipidome.

The core challenge in HFA analysis is not sensitivity—modern triple quadrupoles are sufficient—but specificity . The primary artifacts arise from three distinct vectors:

• Ex Vivo Oxidation: Sample handling generating "fake" biological signals.

• Isobaric Co-elution: Inability to distinguish enzymatic isomers from auto-oxidation products.

• In-Source Fragmentation (ISF): The mass spectrometer itself altering the molecular ion.

This guide provides the diagnostic logic and protocols to validate your data.

Module 1: Ex Vivo Oxidation (The "Ghost" Signals)

Q: Why do I detect high levels of HETEs/HODEs in my negative controls or baseline samples?

Diagnosis: You are likely observing non-enzymatic auto-oxidation . Polyunsaturated fatty acids (PUFAs) like Arachidonic Acid (AA) and Linoleic Acid (LA) oxidize rapidly upon exposure to air, heat, or metal ions during homogenization. This generates a racemic mixture of hydroperoxides (HpETEs) which reduce to hydroxides (HETEs).

The Litmus Test:

• Enzymatic (Biological): Stereospecific (typically S-enantiomer, e.g., 12(S)-HETE).

• Auto-oxidation (Artifact): Racemic (50:50 mix of R and S).

Corrective Protocol: The "BHT-Argon" Shield

• Principle: Butylated Hydroxytoluene (BHT) acts as a radical scavenger, terminating the propagation chain of lipid peroxidation.

• Requirement: BHT must be present before the tissue is disrupted.

Step-by-Step Extraction Protocol

• Preparation: Prepare a stock solution of 10 mg/mL BHT in Ethanol.

• Homogenization Buffer: Add BHT stock to your PBS/Methanol homogenization buffer to a final concentration of 50–100 µM .

• Tissue Handling: Harvest tissue and immediately flash-freeze in liquid nitrogen.

• Extraction:

  • Perform homogenization on wet ice (4°C).

  • Overlay all tubes with Argon or Nitrogen gas before capping.

  • Use amber glass vials to prevent UV-induced photo-oxidation.

Visualizing the Artifact Pathway

Caption: Figure 1.[1] Distinguishing the genesis of HFA signals. Artifacts (red path) generate racemic mixtures, while biological signals (green path) are stereospecific.

Module 2: Isobaric Resolution (The "Shapeshifters")

Q: My peak shape is broad or shows "shoulders." How do I confirm I'm measuring the correct isomer?

Diagnosis: You are suffering from isobaric co-elution . HFAs often exist as positional isomers (e.g., 8-, 9-, 11-, 12-, 15-HETE) that share the exact same mass (

319.2) and fragmentation patterns.[2][3][4] Standard C18 chromatography often fails to separate these fully, especially the R vs S enantiomers.

Technical Insight: If you claim a biological effect of "12-HETE" but use a method that cannot separate it from "8-HETE" (an oxidation marker), your data is compromised.

Comparative Strategy: Column Selection

Feature	Reversed-Phase (C18)	Chiral Chromatography (Amylose/Cellulose)
Separation Mechanism	Hydrophobicity	Steric fit + H-bonding
Positional Isomers	Good (e.g., 12-HETE vs 15-HETE)	Excellent
Enantiomers (R vs S)	Impossible	Required
Run Time	Fast (5–15 min)	Slow (20–45 min)
Use Case	High-throughput screening	Validation & Mechanism of Action

Recommended Workflow:

• Screening: Use a high-efficiency C18 column (e.g., 1.7 µm particle size) with a long gradient (water/acetonitrile + 0.01% acetic acid).

• Validation: If a specific pathway (e.g., 12-LOX) is implicated, you must validate a subset of samples using a Chiralpak® (AD-RH or similar) column to prove the S-enantiomer dominance.

Module 3: In-Source Fragmentation (The "Phantom" Mass)

Q: I see a strong signal at [M-H-18]⁻. Is this a new lipid species?

Diagnosis: This is likely In-Source Fragmentation (ISF) , specifically water loss (dehydration). Hydroxy fatty acids are thermally labile. In the electrospray ionization (ESI) source, high temperatures or aggressive declustering potentials can strip a water molecule (

, 18 Da) or (44 Da) from the parent ion before it enters the quadrupole.

The Artifact:

• Target: 12-HETE (

  319.2).

• Artifact Signal:

  301.2 ([M-H- ]⁻).

• Risk: If you are looking for a fatty acid with naturally lower mass (e.g., a C18 HFA vs a C20 HFA), this artifact can mimic a real analyte.

Troubleshooting Protocol:

• Source Temperature: Lower the ESI source temperature in 50°C increments. If the ratio of 301/319 decreases, it is ISF.

• Declustering Potential (DP): Perform a "DP Ramp." Monitor the intensity of the parent ion (

  319) vs. the fragment ( 301) while stepping down the voltage.

• Validating Transitions: When setting up MRM (Multiple Reaction Monitoring), avoid using the [M-H-18]⁻ ion as your Q1 selection. Always select the intact parent ion.

Visualizing the Fragmentation Logic

Caption: Figure 2. In-Source Fragmentation pathway.[2][5][6] Excess energy causes pre-filter dehydration, creating artifact ions that mimic other lipid species.

References

• Kuhn, H., et al. (2002). "Mammalian arachidonate 15-lipoxygenases structure, function, and biological implications."[7][8] Prostaglandins & Other Lipid Mediators.[7][8]

• Mosblech, A., et al. (2009). "Oxylipins: Structurally diverse metabolites from fatty acid oxidation."[7][8] Plant Physiology and Biochemistry.

• Creative Proteomics. "Protocol for Lipid Sample Preparation for Biomedical Research."

• Wang, Y., et al. (2023). "Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry." Rapid Communications in Mass Spectrometry.

• Sigma-Aldrich. "Chiral Chromatography Frequently Asked Questions."

Sources

• 1. Mass spectrometric profiling of oxidized lipid products in human nonalcoholic fatty liver disease and nonalcoholic steatohepatitis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Structural Characterization of Monohydroxyeicosatetraenoic Acids and Dihydroxy- and Trihydroxyeicosatrienoic Acids by ESI-FTICR - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Widespread occurrence of in-source fragmentation in the analysis of natural compounds by liquid chromatography-electrospray ionization mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Recognition and avoidance of ion source-generated artifacts in lipidomics analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biologically Active Oxylipins from Enzymatic and Nonenzymatic Routes in Macroalgae [mdpi.com]
• 8. Biologically Active Oxylipins from Enzymatic and Nonenzymatic Routes in Macroalgae - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing derivatization reaction for GC-MS analysis of HODEs

The following guide serves as a technical support resource for the optimization of derivatization reactions for the GC-MS analysis of Hydroxyoctadecadienoic acids (HODEs).

Executive Summary & Core Directive

Hydroxyoctadecadienoic acids (HODEs) are primary oxidation products of linoleic acid and critical biomarkers for oxidative stress and atherosclerosis.[1] Because they contain both a carboxylic acid group and a hydroxyl group, they are non-volatile and thermally unstable. Direct GC-MS analysis is impossible.

To analyze HODEs successfully, you must perform a double derivatization :

• Methylation: Converts the carboxylic acid to a methyl ester (stabilizes the molecule).

• Silylation: Converts the hydroxyl group to a trimethylsilyl (TMS) ether (improves volatility and peak shape).

This guide provides the "Gold Standard" protocol, troubleshooting for common failures, and precise mass spectral interpretation.

The "Gold Standard" Protocol (Methyl Ester / TMS Ether)

This workflow is the most robust method for general profiling using Electron Ionization (EI) GC-MS.

Step-by-Step Workflow

Reagents Required:

• Methylation: BF3-Methanol (14%) or Trimethylsilyldiazomethane (TMSD - safer alternative to Diazomethane).

• Silylation: BSTFA [N,O-Bis(trimethylsilyl)trifluoroacetamide] + 1% TMCS (Trimethylchlorosilane).

• Solvents: Dry Hexane, Dry Pyridine.

Phase 1: Methylation (Carboxyl Stabilization)

• Why: Silylating the carboxyl group directly (forming a TMS ester) is possible but these esters are hydrolytically unstable and prone to degradation in the GC inlet. Methyl esters are permanent and stable.

• Dissolve dried lipid extract in 200 µL BF3-Methanol (14%) .

• Incubate at 60°C for 15-30 minutes . (Do not overheat; HODEs are conjugated and can isomerize).

• Cool and add 200 µL Water and 400 µL Hexane .

• Vortex and centrifuge. Transfer the upper organic layer (Hexane) to a new vial.

• Evaporate to complete dryness under Nitrogen. Critical: Any remaining moisture will kill the next reaction.

Phase 2: Silylation (Hydroxyl Volatilization)

• Why: The hydroxyl group (-OH) causes hydrogen bonding, leading to peak tailing and adsorption. TMS capping eliminates this.

• Add 50 µL Anhydrous Pyridine (Catalyst/Solvent).

• Add 50 µL BSTFA + 1% TMCS .

• Incubate at 60°C for 30-60 minutes .

• Direct Injection: Inject 1 µL directly into the GC-MS. (Avoid evaporating silylation reagents if possible, as derivatives are volatile).

Visual Workflow (Graphviz)

Caption: Two-step derivatization workflow converting HODEs to Methyl Ester-TMS Ether derivatives for stable GC-MS analysis.

Troubleshooting & FAQs

Q1: My peaks are tailing severely. What is wrong?

Diagnosis: Active sites or Moisture.

• The Cause: If the hydroxyl group is not 100% silylated, the free -OH interacts with silanols in the GC liner and column, causing tailing. This is usually caused by trace water in your sample (which hydrolyzes the BSTFA) or an old column.

• The Fix:

  • Ensure your sample was bone dry before adding BSTFA.

  • Use a fresh "Ultra Inert" glass liner with wool.

  • Trim 10-20 cm from the front of your GC column (guard column recommended).

Q2: I see "Ghost Peaks" or a rising baseline.

Diagnosis: Column Bleed or Reagent Contamination.

• The Cause: Excess BSTFA can degrade the column stationary phase if the oven temperature is ramped too quickly or if oxygen is present.

• The Fix:

  • Ensure carrier gas (Helium) is high purity (5.0 or 6.0 grade) with oxygen traps.

  • Use a low-bleed "MS-grade" column (e.g., DB-5MS, HP-5MS).

  • Pro Tip: Injecting a small volume of pure BSTFA into the system before your run can sometimes "passivate" active sites in the inlet.

Q3: Can I separate 9-HODE from 13-HODE?

Diagnosis: Isomer Resolution.

• The Reality: Yes, but they are close.

• Column Selection:

  • Non-Polar (DB-5MS): 9-HODE usually elutes before 13-HODE. Separation is partial to baseline depending on the ramp rate.

  • Polar (DB-23 / Cyanopropyl): Provides better separation of regioisomers but has higher bleed and lower max temperature.

• Recommendation: Stick to a DB-5MS (30m x 0.25mm x 0.25µm) . Use a slow temperature ramp (e.g., 2°C/min) through the elution window (200°C - 240°C).

Data Interpretation: Diagnostic Ions

Correctly identifying the isomers relies on "Alpha Cleavage"—the breaking of the carbon-carbon bond adjacent to the TMS-ether group.

Table 1: Diagnostic Ions for HODE-Me-TMS Derivatives (EI Mode)

Compound	Derivative Structure	Primary Alpha Cleavage	Diagnostic Ion (m/z)
13-HODE	Methyl 13-TMS-oxy-9,11-octadecadienoate	Loss of Pentyl tail [-(CH2)4CH3] (Mass 71)	311 (Base Peak)
9-HODE	Methyl 9-TMS-oxy-10,12-octadecadienoate	Loss of Ester head [-(CH2)7COOMe] (Mass 157)	225 (Base Peak)

Note: The molecular ion (M+) for both is 382 , but it is often weak. Rely on the fragments 311 and 225 for quantification.

Advanced: High-Sensitivity Method (PFB Esters)

For samples with very low HODE concentrations (e.g., plasma, cell culture media), Electron Ionization (EI) may not be sensitive enough. You should switch to Negative Chemical Ionization (NCI) using Pentafluorobenzyl (PFB) esters.

Why PFB?

The PFB moiety has high electron affinity. In NCI mode, the molecule captures an electron and loses the PFB group, leaving a stable carboxylate anion [M-PFB]-. This boosts sensitivity by 100-1000x compared to EI.

PFB Protocol Summary:

• Reagents: PFB-Bromide + Diisopropylethylamine (DIPEA).

• Reaction: Incubate at Room Temp or 60°C.

• Silylation: Follow with BSTFA step (as above) to cap the hydroxyl.

• Detection: Monitor the carboxylate anion [M-181]-.

References

• Comparison of Derivatization Reagents: "Study on the Derivatization Process Using BSTFA for GC-MS." IDC Technologies.

• Fragmentation Mechanisms: "Mass Spectrometric Fragmentation of Trimethylsilyl Derivatives." Mass Spectrometry Reviews (via NIH).

• HODE Analysis in Biological Samples: "Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma." NIH / PubMed Central.

• Column Selection for FAMEs: "Column Selection for the Analysis of Fatty Acid Methyl Esters." Agilent Technologies.

• PFB Derivatization Protocol: "Extraction of short chain fatty acids and conversion to pentafluorobenzyl derivatives." Michigan State University Core Facility.

Sources

• 1. 9- and 13-HODE regulate fatty acid binding protein-4 in human macrophages, but does not involve HODE/GPR132 axis in PPAR-γ regulation of FABP4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Methyl (11R)-11-hydroxy-9,12-octadecadienoate

Status: Operational | Tier: Level 3 (Senior Specialist) Subject: Stability, Handling, and Troubleshooting of Bis-Allylic Hydroxy Fatty Acid Esters

Core Stability Directive: The "Bis-Allylic" Trap

WARNING: Methyl (11R)-11-hydroxy-9,12-octadecadienoate is chemically distinct from standard fatty acid esters. Unlike its stable conjugated isomers (9-HODE or 13-HODE), this molecule contains a bis-allylic hydroxyl group .

• The Chemistry: The hydroxyl group at C11 is flanked by two double bonds at C9 and C12. This creates a "skipped" diene system. This structure is kinetically unstable.

• The Risk: Under mild acidic conditions or thermal stress, the molecule undergoes allylic rearrangement . The double bonds migrate to form a conjugated system (more thermodynamically stable), effectively converting your sample into Methyl 9-HODE or Methyl 13-HODE.

• The Result: Loss of biological specificity. If your experiment relies on the specific geometry of the 11-hydroxy skipped diene, a rearranged sample will yield false negatives or off-target effects.

Storage & Handling Protocols

A. The "Golden Rules" of Storage

Parameter	Specification	Reason
Temperature	-80°C (Mandatory)	Prevents thermodynamic rearrangement to conjugated isomers.
Atmosphere	Argon or Nitrogen	Prevents oxidation of the bis-allylic carbon (H-abstraction).
Solvent (Storage)	Ethanol (Absolute)	Protic but neutral. Avoids acid-catalyzed rearrangement common in chlorinated solvents.
Solvent (NMR)	Benzene-d6	CRITICAL: Avoid Chloroform-d ( ). is naturally acidic and will catalyze the rearrangement of your sample within minutes.
Container	Amber Glass (Silanized)	Prevents surface catalysis and UV-initiated radical formation.

B. Reconstitution Workflow (Graphviz)

Use this logic flow to minimize degradation during experimental setup.

Caption: Workflow for handling bis-allylic lipid esters. Note the strict avoidance of heat during solvent evaporation.

Troubleshooting Guide (Q&A)

Scenario 1: "My sample shows an absorbance peak at 234 nm."

• Diagnosis: Rearrangement has occurred.

• Technical Explanation: Pure Methyl (11R)-11-hydroxy-9,12-octadecadienoate (skipped diene) has isolated double bonds with low UV absorbance (approx. 205-210 nm). A peak at 234 nm indicates the formation of a conjugated diene system .[1] Your sample has likely rearranged into Methyl 9-hydroxy-10,12-octadecadienoate or Methyl 13-hydroxy-9,11-octadecadienoate.

• Action: Discard the aliquot. Check the pH of your storage solvent.

Scenario 2: "The NMR spectrum looks messy in the alkene region (5.0 - 6.5 ppm)."

• Diagnosis: Acid-Catalyzed Isomerization.

• Root Cause: Did you use

  ? Chloroform often contains traces of HCl. This protonates the hydroxyl group, facilitating water loss or migration of the double bond to form the conjugated system.

• Corrective Measure: Switch to Benzene-d6 or Methanol-d4 for NMR analysis. If you must use Chloroform, filter it through basic alumina immediately before use to neutralize acidity.

Scenario 3: "Mass Spec shows a strong peak at M-18."

• Diagnosis: Dehydration (Loss of Water).

• Technical Explanation: Bis-allylic alcohols are prone to dehydration, forming a conjugated triene system. This is often an artifact of the ionization source (high temperature in ESI/APCI).

• Action: Lower the desolvation temperature on your MS source. Use soft ionization techniques. This may be an instrumental artifact rather than sample degradation, but verify with UV (check for triene absorbance at ~268 nm).

Quality Control: The Self-Validating Protocol

Before starting critical cell assays, validate your compound's integrity using this non-destructive UV check.

The "234 Ratio" Test:

• Dilute a small aliquot of your sample in Ethanol to approx. 10 µg/mL.

• Run a UV scan from 200 nm to 300 nm.

• Pass Criteria: Minimal/No distinct peak at 234 nm.

• Fail Criteria: Distinct shoulder or peak at 234 nm (Conjugated Diene) or 268 nm (Conjugated Triene).

Degradation Pathway Visualization:

Caption: The degradation pathway from the unstable bis-allylic form to the stable conjugated isomers (HODEs).

Frequently Asked Questions (FAQs)

Q: Can I store this compound in DMSO? A: Yes, for short periods (days) at -80°C. However, DMSO is hygroscopic. Accumulated water can promote hydrolysis of the methyl ester to the free acid. For long-term storage (>1 month), Ethanol is superior due to better volatility and stability at low temperatures.

Q: Why is this compound more expensive/rare than 13-HODE? A: Because of the instability described above. 13-HODE is the thermodynamic "sink"—the stable product. 11-HODE is often a kinetic intermediate (e.g., in certain lipoxygenase pathways or fungal metabolism) that must be trapped and handled with extreme care to prevent it from becoming 13-HODE.

Q: I need to evaporate the solvent. Can I use a rotovap? A: No. The water bath heat (even at 30°C) is sufficient to trigger isomerization in bis-allylic systems.

• Protocol: Use a gentle stream of Nitrogen or Argon gas while the vial sits on ice. Do not evaporate to complete dryness if possible; a thin film is more susceptible to oxidation than a solution.

References

• Mechanism of Bis-Allylic Rearrangement

  • Title: Bis-allylic hydroxylation of polyunsaturated fatty acids by hepatic monooxygenases and its relation to the enzymatic and nonenzymatic formation of conjugated hydroxy f
  • Source: National Institutes of Health (PubMed) / Arch Biochem Biophys.

  • URL:[Link]

  • Relevance: Establishes the mechanism where hydrolysis/instability of bis-allylic hydroxy metabolites leads to conjugated hydroxy f

• UV Analysis of Lipid Oxidation

  • Title: Why is UV-spectrum measured in some lipid oxid
  • Source: ResearchG

  • URL:[Link]

  • Relevance: Validates the use of 234 nm absorbance as a specific marker for the shift from skipped dienes (native 11-OH)

• General Stability of Fatty Acid Methyl Esters

  • Title: Storage stability of fatty acid methyl esters.[2][3]

  • Source: Journal of Chemical and Pharmaceutical Research.

  • URL:[Link]

  • Relevance: Provides baseline data on the oxidative instability of methylene-interrupted (bis-allylic) carbon systems in FAMEs.

Sources

• 1. researchgate.net [researchgate.net]
• 2. jocpr.com [jocpr.com]
• 3. wratislavia-biodiesel.eu [wratislavia-biodiesel.eu]

Minimizing degradation of Methyl (11R)-11-hydroxy-9,12-octadecadienoate during extraction

This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical support for minimizing the degradation of Methyl (11R)-11-hydroxy-9,12-octadecadienoate during extraction from biological matrices. This sensitive hydroxylated polyunsaturated fatty acid (PUFA) methyl ester is susceptible to various degradation pathways, primarily autooxidation, which can compromise experimental results. By understanding the underlying chemical principles and implementing the robust protocols outlined below, you can ensure the integrity and reproducibility of your extractions.

Frequently Asked Questions (FAQs)

Q1: My final yield of Methyl (11R)-11-hydroxy-9,12-octadecadienoate is consistently low. What are the most likely causes?

A1: Low yield is often a direct consequence of degradation during the extraction process. The primary culprits are oxidation, and to a lesser extent, hydrolysis. The bis-allylic hydrogen atoms and the allylic hydroxyl group in the molecule are particularly susceptible to attack by free radicals. Key factors that accelerate degradation include exposure to atmospheric oxygen, elevated temperatures, UV light, and the presence of metal ions which can catalyze oxidation reactions. Review your protocol for potential exposure to these elements.

Q2: I suspect my sample is degrading during storage before I even begin the extraction. What are the optimal storage conditions?

A2: Proper storage is critical. For tissues or cell pellets, flash-freeze them in liquid nitrogen immediately after harvesting and store them at -80°C. For liquid samples like plasma, add an antioxidant like butylated hydroxytoluene (BHT) at a final concentration of 50-100 µM, overlay with an inert gas (argon or nitrogen), and store at -80°C.[1] Avoid repeated freeze-thaw cycles as this can damage cell membranes and release enzymes and metal ions that promote lipid peroxidation.

Q3: What is the best solvent system for extracting this hydroxylated fatty acid?

A3: A modified Bligh and Dyer method is highly recommended for extracting polar lipids like Methyl (11R)-11-hydroxy-9,12-octadecadienoate.[2][3][4] This method uses a monophasic mixture of chloroform, methanol, and water to efficiently extract lipids from the sample matrix. Subsequent addition of chloroform and water induces phase separation, with the lipids partitioning into the lower chloroform layer.

Q4: Should I be using an antioxidant during my extraction? If so, which one and at what concentration?

A4: Absolutely. The use of an antioxidant is crucial to prevent autooxidation during extraction. Butylated hydroxytoluene (BHT) is a common and effective choice. It should be added to your extraction solvents at a concentration of 0.005-0.01% (w/v) or to aqueous samples to a final concentration of 50-100 µM.[1][5] BHT is a radical scavenger that will protect the double bonds and the hydroxyl group from oxidative attack.

Q5: How can I remove interfering non-polar lipids and other contaminants from my extract?

A5: Solid-phase extraction (SPE) is an excellent technique for cleaning up your crude lipid extract.[6][7] A silica-based sorbent is typically used. Non-polar lipids like triglycerides and cholesterol esters can be washed away with a non-polar solvent (e.g., hexane), while your more polar hydroxylated fatty acid ester is retained and can then be eluted with a more polar solvent mixture (e.g., diethyl ether in hexane or ethyl acetate).

Troubleshooting Guide

This section addresses specific problems you may encounter and provides actionable solutions based on scientific principles.

Problem	Potential Cause(s)	Troubleshooting Steps & Scientific Rationale
Presence of multiple unexpected peaks in LC-MS analysis, suggesting degradation.	Oxidative Degradation: The conjugated diene system and the allylic hydroxyl group are prone to oxidation, leading to the formation of hydroperoxides, epoxides, ketones, and aldehydes.[8][9][10]	1. Rigorously Exclude Oxygen: Degas all solvents with nitrogen or argon before use. Perform extractions under a gentle stream of inert gas. This minimizes the primary reactant for autooxidation. 2. Work at Low Temperatures: Keep samples on ice at all times. Use pre-chilled solvents. Low temperatures reduce the rate of chemical reactions, including oxidation. 3. Protect from Light: Use amber glass vials or wrap your glassware in aluminum foil. Light, especially UV, can initiate free radical chain reactions. 4. Add a Chelating Agent: If metal ion contamination is suspected (e.g., from homogenizer probes), add a small amount of EDTA (e.g., 0.1 mM) to your initial homogenization buffer. Metal ions like iron and copper can catalyze the decomposition of lipid hydroperoxides, propagating the oxidative chain reaction.
Poor recovery of the analyte from the Solid-Phase Extraction (SPE) column.	Inappropriate Solvent Polarity: The elution solvent may not be strong (polar) enough to displace the hydroxylated fatty acid from the silica sorbent. Conversely, the wash solvent might be too polar, causing premature elution.	1. Optimize Elution Solvent: Increase the polarity of your elution solvent incrementally. For example, if 10% diethyl ether in hexane fails to elute the compound, try 20%, then 30%. The hydroxyl group increases the polarity of your analyte compared to non-hydroxylated fatty acid esters. 2. Check Wash Solvent: Ensure your wash solvent is non-polar enough to remove contaminants without eluting your analyte. A common starting point is 100% hexane. 3. Ensure Complete Elution: Pass multiple small volumes (e.g., 3 x 1 mL) of the elution solvent over the column instead of a single large volume. This can improve recovery.
Formation of an emulsion during liquid-liquid extraction (Bligh & Dyer).	High concentration of detergents, phospholipids, or proteins in the sample. These molecules have both hydrophilic and hydrophobic properties and can stabilize the interface between the aqueous and organic layers.[11]	1. Centrifugation: Spin the sample at a higher speed and/or for a longer duration to help break the emulsion. 2. Salting Out: Add a small amount of a saturated salt solution (e.g., NaCl). This increases the polarity of the aqueous phase, forcing the separation of the organic phase.[11] 3. Gentle Mixing: Instead of vigorous vortexing, gently invert the tube multiple times to mix the phases. This reduces the energy input that can lead to emulsion formation.[11]
Variable results between sample replicates.	Inconsistent sample homogenization, solvent evaporation, or storage.	1. Standardize Homogenization: Use a consistent method and duration for tissue or cell disruption to ensure uniform lipid release. 2. Controlled Evaporation: Evaporate the final solvent under a gentle stream of nitrogen at a controlled, low temperature (e.g., <30°C). Overheating can cause degradation. 3. Consistent Storage: Ensure all samples and extracts are stored under identical conditions (temperature, inert atmosphere). Re-dissolve the dried lipid extract in a deoxygenated solvent containing an antioxidant for storage.

Detailed Experimental Protocols

Protocol 1: Extraction of Methyl (11R)-11-hydroxy-9,12-octadecadienoate using a Modified Bligh & Dyer Method

This protocol is designed for the extraction of lipids from a 100 mg tissue sample. Volumes should be scaled accordingly for different sample sizes.

Materials:

• Homogenizer

• Glass centrifuge tubes with Teflon-lined caps

• Chloroform (HPLC grade)

• Methanol (HPLC grade)

• 0.9% NaCl solution

• Butylated hydroxytoluene (BHT)

• Nitrogen or Argon gas source

Procedure:

• Preparation: Prepare a stock solution of 0.01% BHT (w/v) in both methanol and chloroform. Prepare a deoxygenated 0.9% NaCl solution by bubbling with nitrogen or argon for 15 minutes. All steps should be performed on ice.

• Homogenization: Place the pre-weighed frozen tissue sample (~100 mg) in a glass homogenizer tube. Add 1 mL of ice-cold methanol (containing BHT). Homogenize thoroughly until no visible tissue fragments remain.

• Initial Extraction: Transfer the homogenate to a glass centrifuge tube. Add 0.5 mL of chloroform (containing BHT). Vortex for 1 minute.

• Phase Separation: Add another 0.5 mL of chloroform (with BHT) and vortex for 30 seconds. Then, add 0.9 mL of the deoxygenated 0.9% NaCl solution. Vortex for 30 seconds.

• Centrifugation: Centrifuge the tube at 2,000 x g for 10 minutes at 4°C to facilitate phase separation. You should observe two distinct liquid layers separated by a protein disk.

• Collection of Lipid Layer: Carefully collect the lower (chloroform) layer containing the lipids using a glass Pasteur pipette. Transfer it to a clean glass tube.

• Re-extraction: To maximize recovery, add 1 mL of chloroform (with BHT) to the remaining aqueous layer and protein disk. Vortex for 1 minute and centrifuge again. Collect the lower chloroform layer and combine it with the first extract.

• Solvent Evaporation: Evaporate the combined chloroform extracts to dryness under a gentle stream of nitrogen in a water bath set to no higher than 30°C.

• Storage: For immediate analysis, reconstitute the dried lipid film in your LC-MS mobile phase. For short-term storage, reconstitute in a small volume of chloroform/methanol (2:1, v/v) containing BHT, flush the vial with nitrogen, and store at -80°C.

Protocol 2: Solid-Phase Extraction (SPE) Cleanup of the Lipid Extract

This protocol is for purifying the crude lipid extract obtained from Protocol 1.

Materials:

• Silica SPE cartridge (e.g., 500 mg)

• SPE vacuum manifold

• Hexane (HPLC grade)

• Diethyl ether (HPLC grade)

• Collection tubes

Procedure:

• Cartridge Conditioning: Place the silica SPE cartridge on the vacuum manifold. Condition the cartridge by passing 5 mL of hexane through it. Do not let the cartridge go dry.

• Sample Loading: Reconstitute the dried lipid extract from Protocol 1 in a minimal volume (e.g., 200 µL) of hexane. Load the sample onto the conditioned SPE cartridge.

• Washing (Elution of Non-polar Lipids): Wash the cartridge with 5 mL of hexane to elute non-polar lipids like triglycerides and cholesterol esters. Collect this fraction for potential analysis of other lipids, but it should not contain your target analyte.

• Analyte Elution: Elute the Methyl (11R)-11-hydroxy-9,12-octadecadienoate by passing 5 mL of a mixture of 20% diethyl ether in hexane through the cartridge. Collect this fraction in a clean tube. The exact percentage of diethyl ether may need to be optimized.

• Solvent Evaporation: Evaporate the collected fraction to dryness under a gentle stream of nitrogen.

• Analysis: Reconstitute the purified extract in a suitable solvent for LC-MS analysis.

Visualization of Degradation and Extraction Workflow

To better understand the process, the following diagrams illustrate the key pathways and workflows.

Caption: Primary autooxidation pathway of Methyl (11R)-11-hydroxy-9,12-octadecadienoate.

Caption: Recommended workflow for extraction and purification.

References

• Bligh, E. G., & Dyer, W. J. (1959). A rapid method of total lipid extraction and purification. Canadian journal of biochemistry and physiology, 37(8), 911-917.
• Folch, J., Lees, M., & Sloane Stanley, G. H. (1957). A simple method for the isolation and purification of total lipides from animal tissues. Journal of biological chemistry, 226(1), 497-509.
• Christie, W. W. (2003). Lipid analysis: isolation, separation, identification and structural analysis of lipids. The Oily Press.
• Iverson, S. J., Lang, S. L., & Cooper, M. H. (2001). Comparison of the Bligh and Dyer and Folch methods for total lipid determination in a broad range of marine tissue. Lipids, 36(11), 1283-1287.
• Rouser, G., Kritchevsky, G., & Yamamoto, A. (1967). Column chromatographic and associated procedures for separation and determination of phosphatides and glycolipids. In Lipid chromatographic analysis (Vol. 1, pp. 99-162). Marcel Dekker.
• Kaluzny, M. A., Duncan, L. A., Merritt, M. V., & Epps, D. E. (1985). Rapid separation of lipid classes in high yield and purity using bonded phase columns. Journal of lipid research, 26(1), 135-140.
• Hamilton, R. J., & Šebedio, J. L. (Eds.). (1992).
• Ramsden, C. E., et al. (2012). Lowering dietary linoleic acid reduces bioactive oxidized linoleic acid metabolites in humans.

• Cyberlipid. (n.d.). Sample preparation for lipid extraction. Retrieved from [Link]

• Schneider, C. (2001). Aldehydic lipid peroxidation products derived from linoleic acid. Biochimica et Biophysica Acta (BBA)-Molecular and Cell Biology of Lipids, 1532(1-3), 1-12.

• LCGC International. (2017). Tips for Troubleshooting Liquid–Liquid Extractions. Retrieved from [Link]

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• 11. chromatographyonline.com [chromatographyonline.com]

Technical Support Center: Fatty Acid Analysis

A Guide to Identifying and Eliminating Contamination Sources

Welcome to the Technical Support Center for Fatty acid analysis. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and prevent contamination during fatty acid analysis. As a Senior Application Scientist, my goal is to provide you with not just steps, but the reasoning behind them, ensuring robust and reliable results.

Frequently Asked Questions (FAQs)

Here we address some of the most common questions our team receives regarding unexpected peaks and questionable results in fatty acid analysis.

Q1: My chromatogram shows several sharp, unidentified peaks. What are the most likely culprits?

A1: Unidentified peaks in a chromatogram are a common issue, often stemming from contamination introduced at various stages of your workflow. The most frequent sources include plasticizers (like phthalates), residues from solvents and reagents, and environmental contaminants such as keratin.[1][2]

• Plasticizers (Phthalates and Adipates): These are ubiquitous in the laboratory environment, leaching from plastic consumables like microcentrifuge tubes, pipette tips, and even solvent bottle caps.[3][4] They are highly soluble in the organic solvents used for lipid extraction and can easily contaminate your samples.[4][5]

• Solvents and Reagents: Even high-purity, LC-MS grade solvents can contain impurities like alkylated amines that can interfere with your analysis by forming adducts with lipids.[1][6] Water presence in derivatization reagents can also hinder the reaction and lead to artifacts.[7]

• Keratin: This protein is a very common contaminant originating from skin, hair, and dust.[8][9][10] It can be introduced through improper sample handling and a dusty lab environment.[10][11] While more of an issue in proteomics, significant keratin contamination can interfere with lipid analysis, particularly in sensitive mass spectrometry-based methods.

Q2: I suspect my samples are contaminated with plasticizers. How can I confirm this and prevent it?

A2: Plasticizer contamination is a significant challenge due to the widespread use of plastics in labs.

Confirmation: Phthalates often appear as a series of characteristic peaks in your chromatogram. In mass spectrometry, they have a common base peak ion at m/z 149, which can help in their identification.[12] Running a "method blank" (a sample containing all reagents and subjected to the entire analytical process, but with no actual sample) is the best way to identify these contaminants.[13]

Prevention:

• Minimize Plastic Use: Whenever possible, use glassware for sample preparation and storage.[14] If plastics are unavoidable, pre-rinse them with your extraction solvent.[13]

• Test Your Consumables: Different brands and batches of plasticware can have varying levels of leachable contaminants.[1] It is good practice to test new batches of tubes or tips by running a blank extraction.

• Solvent and Reagent Purity: Use the highest grade solvents available (e.g., HPLC or LC-MS grade).[11] Be mindful of bottle caps with plastic liners, as these can be a source of contamination.[2]

Q3: Can my sample collection and storage procedures introduce contaminants or alter my fatty acid profile?

A3: Absolutely. The integrity of your fatty acid profile is highly dependent on proper sample handling from the very beginning.

• Autoxidation: Polyunsaturated fatty acids are susceptible to oxidation, a process that can be initiated by exposure to air and light.[15][16] This can lead to the formation of hydroperoxides and other secondary oxidation products, altering the fatty acid profile of your sample.[17][18] To mitigate this, samples should be stored at low temperatures (ideally -80°C), protected from light, and processed quickly.[19][20] The addition of antioxidants like BHT can also be considered.

• Inappropriate Storage Containers: As mentioned, plastics can leach contaminants. For long-term storage, glass vials with PTFE-lined caps are recommended.

• Hydrolysis: Improper storage conditions can also lead to the hydrolysis of fatty acids from phospholipids and triglycerides, increasing the free fatty acid content of your sample.[20]

Q4: I'm performing FAME analysis by GC. What are some common derivatization artifacts I should be aware of?

A4: Derivatization to fatty acid methyl esters (FAMEs) is a critical step for GC analysis, but it can also be a source of artifacts.[21][22][23]

• Incomplete Derivatization: This can result in poor peak shape and inaccurate quantification.[24] Ensure your reagents are fresh and anhydrous, as water can inhibit the esterification reaction.[7] It's also important to optimize reaction time and temperature.[7]

• Reagent-Related Artifacts: Some derivatization reagents can produce side products that may be mistaken for FAMEs. For example, methods using strong acids like sulfuric acid are not recommended for polyunsaturated fatty acids due to the risk of oxidation.[21] Always run a reagent blank to identify any potential artifacts.[7]

• Isomerization: Harsh derivatization conditions can cause isomerization of double bonds in unsaturated fatty acids.

Troubleshooting Guides

Guide 1: Identifying the Source of Contamination

This guide provides a systematic approach to pinpointing the source of contamination in your fatty acid analysis workflow.

Step 1: Analyze a Method Blank Prepare a "sample" that includes all solvents and reagents and is taken through every step of your sample preparation and analysis pipeline, but without the actual biological material.[13][25] This is the most crucial step in identifying contaminants from your procedure.

Step 2: Sequential Introduction of Components If the method blank shows contamination, you can isolate the source by running a series of blanks where you sequentially introduce components of your workflow.

• Solvent Blank: Inject the final solvent used to resuspend your sample directly into the instrument. This will tell you if the solvent or the instrument itself is the source.[13]

• Reagent Blanks: Add one reagent at a time to the solvent and analyze. This can help identify a contaminated reagent stock.

• Hardware Blanks: Process the clean solvent in the vessels you use for extraction (e.g., centrifuge tubes, vials) to check for leachables.

Step 3: Visualizing the Troubleshooting Workflow

Caption: Fatty acid analysis workflow with key contamination control points.

By implementing these best practices and utilizing the troubleshooting guides, you can significantly reduce the risk of contamination and improve the accuracy and reliability of your fatty acid analysis results.

References

• Avoiding Keratin Contamination. (n.d.).
• Why Are There So Many Keratins in My Mass Spectrometry Results | MtoZ Biolabs. (n.d.).
• Technical Support Center: Minimizing Contamination in Lipidomics - Benchchem. (n.d.).
• Minimizing Contamination in Mass Spectrometry and Proteomic Experiments. (n.d.).
• State of art and best practices for fatty acid analysis in aquatic sciences - Oxford Academic. (n.d.).
• Common Mass Spectrometry Contaminants: I Messed It Up So You Don't Have To! (n.d.).
• Tips for Minimizing Keratin Contamination. (n.d.).
• Best practices for the design, laboratory analysis, and reporting of trials involving fatty acids. (n.d.).
• Derivatization of Fatty acids to FAMEs - Sigma-Aldrich. (n.d.).
• Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC. (n.d.).
• Potential contamination in the analysis of methyl esters of fatty acids by gas-liquid chromatography - ResearchGate. (1962, July).
• Analysis of Oxidized Fatty Acids - AOCS. (2019, July 23).
• Non-targeted Lipidomic Analysis by Direct Infusion Mass Spectrometry. (n.d.).
• Technical Support Center: Overcoming Challenges in GC-MS Analysis of Fatty acids - Benchchem. (n.d.).
• Mobile Phase Contaminants Affect Neutral Lipid Analysis in LC-MS-Based Lipidomics Studies - PubMed. (2024, December 4).
• Autooxidation of Unsaturated Fatty Acids and Their Esters - ResearchGate. (2025, August 5).
• Autoxidation - Wikipedia. (n.d.).
• The Hitchhiker's Guide to Untargeted Lipidomics Analysis: Practical Guidelines - PMC. (n.d.).
• Application Note: Derivatization of Fatty Acids to Fatty Acid Methyl Esters (FAMEs) for Gas Chromatography (GC) Analysis - Benchchem. (n.d.).
• Analysis of Plasticizer Contamination Throughout Olive Oil Production - MDPI. (2024, December 20).
• Fatty Acid Mass Spectrometry Protocol - LIPID MAPS. (n.d.).
• Derivatization and Gas Chromatography of Fatty Acids from Yeast - ResearchGate. (n.d.).
• analysis of phthalates in foods by using gas chromatography mass spetrometry (gc-ms) - CORE. (n.d.).
• The Essential Guide to Fatty Acid Analysis - Eurofins USA. (2024, January 19).
• Persistent fatty acid contamination : r/Chempros - Reddit. (2023, March 25).
• Analysis of Phthalates Using the Agilent 5977C GC/MSD with Hydrogen Carrier Gas. (n.d.).
• GC-MS Analysis of Phthalates: Comparison of GC Stationary Phase Performance. (2020, October 15).
• High Sensitivity Quantitative Lipidomics Analysis of Fatty Acids in Biological Samples by Gas Chromatography-Mass Spectrometry - PMC. (n.d.).

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• 7. Derivatization of Fatty acids to FAMEs [sigmaaldrich.com]
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• 9. Why Are There So Many Keratins in My Mass Spectrometry Results | MtoZ Biolabs [mtoz-biolabs.com]
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Technical Support Center: Enhancing Ionization Efficiency for Oxidized Lipids in Mass Spectrometry

Welcome to the technical support center dedicated to overcoming the challenges of analyzing oxidized lipids by mass spectrometry (MS). This guide is designed for researchers, scientists, and drug development professionals who are working to accurately identify and quantify these often low-abundance and labile molecules. Here, we move beyond simple protocols to explain the underlying principles, helping you to troubleshoot effectively and generate high-quality, reliable data.

Oxidized lipids are critical biomarkers and signaling molecules in a vast array of physiological and pathological processes. However, their analysis is notoriously difficult due to their low concentrations, structural similarity to more abundant unmodified lipids, and inherent instability.[1][2][3] A primary hurdle in their MS-based analysis is achieving efficient and selective ionization, which is essential for sensitive detection.[4][5]

This guide provides in-depth troubleshooting advice and answers to frequently asked questions, empowering you to optimize your experimental workflow and enhance the ionization efficiency of oxidized lipids in your mass spectrometry analyses.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your experiments in a question-and-answer format, providing not just solutions but also the rationale behind them.

Question 1: I am observing very low signal intensity or no signal at all for my oxidized lipid of interest. What are the likely causes and how can I fix this?

Answer:

Low signal intensity for oxidized lipids is a frequent challenge, often stemming from a combination of factors including their low abundance, ion suppression by more prevalent non-oxidized lipids, and suboptimal ionization conditions.[6][7] Here’s a systematic approach to troubleshoot this issue:

1. Address Ion Suppression and Enhance Selective Ionization:

• The Problem: During electrospray ionization (ESI), different molecules compete for charge.[4] Highly abundant, easily ionizable, non-oxidized lipids can suppress the signal of their low-abundance oxidized counterparts.[4][6]

• The Solution: Utilize Selective Solvent Additives. The addition of specific salts to your mobile phase can preferentially enhance the ionization of oxidized lipids. Sodium-containing additives have been shown to be particularly effective.[4][8][9] The increased polarity of oxidized lipids, due to the introduction of oxygen-containing functional groups, can favor the formation of sodium adducts ([M+Na]+) over the more common protonated ([M+H]+) or ammoniated ([M+NH4]+) adducts formed by their non-oxidized precursors.[4][8]

  • Actionable Step: Introduce sodium acetate or sodium iodide into your mobile phase at a concentration of approximately 0.1 mM.[4] This can lead to a significant increase in the signal intensity of oxidized species.

2. Optimize Ion Source Parameters:

• The Problem: Generic ion source settings are often not optimized for the specific physicochemical properties of oxidized lipids.

• The Solution: Fine-tune Key ESI Source Parameters. The sheath gas temperature and capillary voltage have a pronounced effect on the selective ionization of oxidized lipids.[4][8]

  • Actionable Step: Systematically optimize your sheath gas temperature (a starting point could be around 250 °C) and capillary voltage (e.g., up to 5000 V).[4] A higher sheath gas temperature can aid in desolvation, while a higher capillary voltage can enhance the formation of charged droplets, both potentially improving the ionization of less volatile or lower concentration analytes. Always perform these optimizations systematically for your specific instrument and analytes.

3. Consider Chemical Derivatization:

• The Problem: Some oxidized lipids, particularly those with carboxyl or hydroxyl groups, may still exhibit poor ionization efficiency even with optimized source conditions.

• The Solution: Enhance Ionization through Chemical Modification. Derivatization can introduce a readily ionizable group onto the lipid molecule, significantly boosting its signal intensity.[10][11][12]

  • Actionable Step: For oxidized fatty acids or lipids with carboxyl groups, consider derivatization with reagents that introduce a permanently charged or highly proton-affine moiety. For example, derivatization with 2,4-dimethoxy-6-piperazin-1-yl pyrimidine (DMPP) can lead to a 1000-fold increase in signal intensity.[10] For aldehydes, derivatization to their pentafluorobenzyl (PFB)-oximes can improve detection.[13]

4. Evaluate Your Sample Preparation:

• The Problem: Inefficient extraction or artificial oxidation during sample handling can lead to a loss of your target analytes.[3][14]

• The Solution: Implement a Robust and Protective Sample Preparation Workflow.

  • Actionable Step: Use a validated lipid extraction method, such as a modified Folch or Bligh-Dyer procedure.[14][15] For targeted analysis of low-abundance oxidized lipids like oxidized phospholipids, consider using solid-phase extraction (SPE) to enrich for your analytes of interest and remove interfering compounds.[15][16] Crucially, to prevent artificial oxidation, work quickly at low temperatures, and add an antioxidant like butylated hydroxytoluene (BHT) to your extraction solvents.[17] Store samples and extracts at -80°C.[17]

Question 2: I am seeing a complex mixture of adducts ([M+H]+, [M+Na]+, [M+NH4]+) for my oxidized lipids, which complicates data analysis. How can I promote the formation of a single, consistent adduct?

Answer:

The presence of multiple adducts for a single analyte can split the ion current, reducing the signal intensity of any one adduct and making quantification challenging. The key is to control the ionic environment of your sample and mobile phase.

1. Promote a Dominant Cation for Adduct Formation:

• The Problem: The presence of various cations (protons from acidic mobile phases, sodium from glassware or reagents, ammonium from buffers) leads to the formation of multiple adducts.

• The Solution: Supply a High Concentration of a Specific Cation. By adding a specific salt to your mobile phase, you can drive the equilibrium towards the formation of a single, preferred adduct. As mentioned previously, sodium adducts are often favorable for oxidized lipids.[4][8]

  • Actionable Step: Add sodium acetate to your mobile phase at a concentration that is significantly higher than any background levels of other cations. This will promote the formation of [M+Na]+ as the predominant ion.

2. Minimize Sources of Contaminating Cations:

• The Problem: Trace amounts of sodium and potassium can leach from glassware, and ammonium salts are common buffers.

• The Solution: Use High-Purity Solvents and Additives, and Consider Your Labware.

  • Actionable Step: Use LC-MS grade solvents and high-purity additives. If you are still observing significant unwanted adducts, consider using polypropylene autosampler vials and collection tubes to minimize leaching of alkali metals.

Question 3: My mass spectra show evidence of in-source fragmentation, making it difficult to identify the intact oxidized lipid. How can I minimize this?

Answer:

In-source fragmentation occurs when molecules fragment in the ion source or the region between the atmospheric pressure source and the high vacuum of the mass analyzer.[18] This can be particularly problematic for labile oxidized lipids, such as hydroperoxides.[6]

1. "Soften" Your Ionization Conditions:

• The Problem: High voltages in the ion source can impart excess energy to the ions, causing them to fragment.

• The Solution: Reduce the Energy in the Ion Source.

  • Actionable Step: Methodically reduce the fragmentor or nozzle voltage. This is one of the most effective ways to minimize in-source fragmentation.[4] Also, consider lowering the capillary voltage, although this may also impact overall signal intensity, so a balance must be found.[19]

2. Optimize Nebulizing and Drying Gas Parameters:

• The Problem: Harsh desolvation conditions can contribute to the thermal degradation of labile analytes.

• The Solution: Use the Gentlest Effective Desolvation Conditions.

  • Actionable Step: While a higher sheath gas temperature can improve ionization, an excessively high temperature can cause thermal degradation.[4][8] Optimize this parameter to find the lowest temperature that provides adequate desolvation and signal intensity.

Frequently Asked Questions (FAQs)

What is the best ionization technique for oxidized lipids?

Electrospray ionization (ESI) is the most widely used and generally most suitable technique for analyzing oxidized phospholipids and other polar oxidized lipids.[4][7] Its "soft" nature helps to keep these often-labile molecules intact during the ionization process.[7]

For less polar oxidized lipids or in situations where ESI is not providing adequate sensitivity, Atmospheric Pressure Chemical Ionization (APCI) can be a viable alternative.[20] APCI is particularly effective for analyzing smaller, more thermally stable molecules.[20]

How can I be sure I am not creating oxidized lipids during my sample preparation?

This is a critical concern in oxidative lipidomics.[3] To minimize artifactual oxidation, you must be meticulous in your sample handling.[14]

• Rapid Processing: Process samples as quickly as possible after collection.[14]

• Low Temperatures: Keep samples on ice or at 4°C during processing and store them at -80°C for long-term storage.[21] Flash-freezing tissue samples in liquid nitrogen immediately after collection is a common practice.[21]

• Antioxidants: Add an antioxidant such as butylated hydroxytoluene (BHT) to your extraction solvents to scavenge free radicals.[17]

• Inert Atmosphere: If possible, perform sample preparation steps under an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to oxygen.

When should I consider using chemical derivatization?

Chemical derivatization is a powerful strategy to employ when you are facing challenges with:

• Low Sensitivity: If you have optimized your ESI source and are still struggling with poor signal intensity, derivatization to add a permanently charged or highly ionizable group can provide a significant signal boost.[10][11][12]

• Poor Chromatographic Resolution: Derivatization can alter the polarity of your analytes, which can be leveraged to improve their separation from interfering species.[10]

• Structural Isomers: Derivatization can sometimes be used to create unique fragmentation patterns that allow for the differentiation of isomers that are otherwise difficult to distinguish by MS/MS.[11]

However, it's important to note that derivatization adds an extra step to your workflow and requires careful optimization and validation to ensure complete and reproducible reactions.[22]

Experimental Protocol and Data Visualization

Protocol: Enhancing Oxidized Phospholipid Signal by Promoting Sodium Adduct Formation

This protocol provides a step-by-step guide for optimizing the detection of oxidized phospholipids using sodium acetate as a mobile phase additive.

1. Stock Solution Preparation: a. Prepare a 10 mM stock solution of sodium acetate in LC-MS grade methanol.

2. Mobile Phase Preparation: a. Prepare your standard mobile phases for reversed-phase chromatography (e.g., Mobile Phase A: Water with 0.1% formic acid; Mobile Phase B: Acetonitrile/Isopropanol (e.g., 50:50 v/v) with 0.1% formic acid). b. To your organic mobile phase (Mobile Phase B), add the 10 mM sodium acetate stock solution to achieve a final concentration of 0.1 mM sodium acetate.

3. Sample Preparation: a. Extract lipids from your biological sample using a suitable method (e.g., MTBE extraction), ensuring the addition of an antioxidant like BHT. b. Dry the lipid extract under a stream of nitrogen and reconstitute in your initial mobile phase composition (e.g., 60% Mobile Phase B).

4. LC-MS Analysis: a. Equilibrate your LC system with the initial mobile phase conditions. b. Inject the reconstituted lipid extract. c. Set your mass spectrometer to acquire data in positive ion mode, scanning for the predicted m/z of the [M+Na]+ adducts of your target oxidized phospholipids.

5. Data Analysis: a. Extract the ion chromatograms for the [M+Na]+ ions of your target analytes. b. Compare the signal intensity to that obtained without the sodium acetate additive.

Table 1: Expected Impact of Sodium Acetate Additive on Ion Intensity

Analyte	Adduct without Additive	Relative Intensity (without Additive)	Adduct with 0.1 mM NaOAc	Relative Intensity (with 0.1 mM NaOAc)	Expected Fold Change
Unmodified Phospholipid	[M+H]+	++++	[M+H]+ / [M+Na]+	+++	~0.5 - 1x
Hydroxylated Phospholipid	[M+H]+	++	[M+Na]+	++++	>5x
Hydroperoxy Phospholipid	[M+H]+	+	[M+Na]+	+++	>10x

Visualizations

Diagram 1: Troubleshooting Workflow for Low Signal Intensity

Caption: A systematic workflow for troubleshooting low signal intensity of oxidized lipids.

Diagram 2: The Principle of Selective Ionization with Sodium Adducts

Sources

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Reference Data & Comparative Studies

Technical Comparison Guide: (11R)-HODE vs. (11S)-HODE Biological Activity

The following guide details the comparative biological activity, biosynthesis, and stability of (11R)-HODE versus (11S)-HODE.

Executive Summary

11-Hydroxy-9(Z),12(Z)-octadecadienoic acid (11-HODE) is a bis-allylic oxidation product of linoleic acid (LA).[1][2][3] Unlike the widely studied conjugated isomers (9-HODE and 13-HODE), 11-HODE retains the 1,4-pentadiene structure of the parent fatty acid.

The stereochemical distinction between (11R)-HODE and (11S)-HODE is critical for source identification:

• (11R)-HODE is the specific enzymatic signature of Manganese-Lipoxygenases (Mn-LOX) found in phytopathogenic fungi.

• (11S)-HODE is rare in nature, primarily observed in specific mutant enzyme studies or as a minor component of non-stereospecific mammalian Cytochrome P450 (CYP) oxidation.

Key Differentiator: 11-HODE is chemically labile. In acidic biological microenvironments, it rearranges into the stable, bioactive PPAR

agonists 9-HODE and 13-HODE.[4] Therefore, 11-HODE serves primarily as a transient metabolic precursor and a pathway-specific biomarker rather than a stable terminal effector.

Chemical & Biosynthetic Distinction

The biological impact of 11-HODE isomers is dictated by their origin. While mammalian systems produce 11-HODE via CYP enzymes (often racemically or with low enantiomeric excess), fungal systems produce (11R)-HODE with high stereospecificity.

Biosynthetic Pathways

Feature	(11R)-HODE	(11S)-HODE
Primary Enzymatic Source	Fungal Mn-LOX (e.g., Gaeumannomyces graminis, Fusarium oxysporum)	Mutant LOX (e.g., F. oxysporum S348F mutant) or minor CYP product
Mammalian Source	CYP3A4 / CYP1A2 (Produces 11-HODE, often ~60% R-form)	CYP3A4 / CYP1A2 (Minor component of racemic mixture)
Precursor	Linoleic Acid (18:2 n-6)	Linoleic Acid (18:2 n-6)
Intermediate	(11R)-Hydroperoxyoctadecadienoic acid (11R-HpODE)	(11S)-Hydroperoxyoctadecadienoic acid (11S-HpODE)
Chemical Structure	Bis-allylic (non-conjugated diene)	Bis-allylic (non-conjugated diene)

Pathway Visualization

The following diagram illustrates the divergence between the stable mammalian LOX products (9/13-HODE) and the labile 11-HODE pathway.

Caption: Biosynthetic divergence of HODE isomers. Note the central role of Mn-LOX in generating 11R-HODE and the inevitable rearrangement of 11-HODEs to 9/13-HODEs under stress conditions.

Biological Activity & Mechanism

Unlike 9-HODE and 13-HODE, which are stable ligands for GPR132 and PPAR

respectively, 11-HODE functions primarily as a pro-oxidant marker and a metabolic intermediate .

A. Mammalian Physiology: The CYP3A4 Connection

In humans, 11-HODE is not a primary signaling molecule but a specific marker of Cytochrome P450 3A4 (CYP3A4) activity.

• Induction Marker: 11-HODE production is upregulated >10-fold by Dexamethasone (a potent CYP3A4 inducer).[5]

• Mechanism: CYP3A4 abstracts the bis-allylic hydrogen at C11. Unlike LOX enzymes which guide the radical to C9 or C13, CYP3A4 allows oxygen rebound at C11, trapping the kinetically favored but thermodynamically unstable bis-allylic alcohol.

• Activity: 11-HODE itself does not strongly bind PPAR

  . However, its intracellular rearrangement (catalyzed by acidic pH in lysosomes or inflammation) yields 9- and 13-HODEs, which do activate these pathways. Thus, 11-HODE acts as a "reservoir" for bioactive oxylipins.

B. Fungal Pathogenicity: The (11R) Signature

In fungi like Gaeumannomyces graminis (Take-all disease in wheat), (11R)-HODE is the product of a specialized Manganese-Lipoxygenase.

• Function: It is a precursor to specific fungal di-hydroxy fatty acids (DiHODEs) involved in sporulation and developmental signaling.

• Stereoselectivity: The Mn-LOX active site strictly enforces the (11R) configuration. The (11S) isomer is virtually absent in wild-type fungal physiology, making (11R)-HODE a potential biomarker for fungal infection in plants.

Comparative Activity Matrix

Biological Target	(11R)-HODE	(11S)-HODE	9/13-HODE (Reference)
PPAR Activation	Negligible (Direct) / High (Indirect via rearrangement)	Negligible	High (Agonist)
GPR132 Activation	Low	Low	High (9-HODE)
CYP3A4 Biomarker	Yes (Major CYP product)	Yes (Minor CYP product)	No (LOX derived)
Fungal Virulence	High (Mn-LOX product)	None (Mutant only)	Variable
Stability (pH 7.4)	Moderate	Moderate	High
Stability (pH 5.0)	Unstable (Rearranges)	Unstable (Rearranges)	Stable

Experimental Protocols

Due to the instability of the bis-allylic structure, standard lipidomics protocols used for 9/13-HODE will degrade 11-HODE. The following protocols ensure artifact-free analysis.

Protocol A: Stabilization and Extraction

• Objective: Prevent acid-catalyzed rearrangement of 11-HODE to 9/13-HODE during sample prep.

• Critical Step: Avoid all acidic solvents (e.g., acetic acid, formic acid) typically used in lipid extractions.

• Sample Collection: Collect plasma/media in tubes containing BHT (Butylated hydroxytoluene) to stop auto-oxidation.

• Lysis/Homogenization: Perform at neutral pH (7.4) using PBS. Do not use acid.

• Extraction: Use a modified Folch method or neutral Solid Phase Extraction (SPE).

  • Solvent: Chloroform:Methanol (2:1) or Ethyl Acetate.

  • Wash: Wash with pH 7.4 phosphate buffer, NOT water/acid.

• Derivatization (Optional but Recommended): Hydrogenate the double bonds immediately if only the carbon skeleton is needed, or convert to a PFB-ester for GC-MS to lock the structure.

Protocol B: Chiral LC-MS/MS Quantification

• Objective: Separate (11R) from (11S) and distinguish them from 9/13 isomers.

• System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex QTRAP or Thermo Altis).

Parameter	Setting
Column	Chiralpak IA or OD-H (Cellulose-based chiral stationary phase)
Mobile Phase	Hexane : Isopropanol (98:2) (Normal Phase) - Crucial for isomer separation
Flow Rate	0.5 - 1.0 mL/min
Ionization	ESI Negative Mode (or APCI)
MRM Transition	m/z 295.2 171.1 (Specific fragment for 11-OH cleavage)
Interference Check	Monitor m/z 295 195 (9-HODE) and 295 179 (13-HODE) to ensure separation.

Data Interpretation Warning: If you detect high levels of 9-HODE and 13-HODE but zero 11-HODE in a CYP-induced sample, your extraction was likely too acidic, causing 11-HODE to rearrange.

References

• Scigelova, M. et al. (2024). The Octadecanoids: Synthesis and Bioactivity of 18-Carbon Oxygenated Fatty Acids in Mammals, Bacteria, and Fungi. Chemical Reviews. Link

• Bylund, J. et al. (1998). Cytochrome P450 Enzymes in Oxygenation of Prostaglandin Endoperoxides and Arachidonic Acid. Proceedings of the National Academy of Sciences. Link

• Oliw, E.H. (2002). Plant and Fungal Lipoxygenases. Prostaglandins & Other Lipid Mediators.[3] Link

• Cristea, M. & Oliw, E.H. (2006). On the Stereochemistry of Fungal Manganese-Lipoxygenase. Journal of Biological Chemistry. Link

• Vacek, T.P. et al. (2011). Comparison of PPARγ agonist activities of HODE isomers. PPAR Research. Link

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A Comparative Guide to the Biological Effects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate Versus Its Parent Fatty Acid, Linoleic Acid

Introduction: From Essential Fatty Acid to Bioactive Metabolite

In the intricate landscape of lipid signaling, the metabolism of essential fatty acids into a diverse array of bioactive products represents a critical control point for numerous physiological and pathophysiological processes. Linoleic acid, an omega-6 polyunsaturated fatty acid abundant in the human diet, serves as a key precursor to a class of oxidized metabolites known as hydroxyoctadecadienoic acids (HODEs). These molecules, including the well-studied 9-HODE and 13-HODE, are increasingly recognized as potent signaling molecules in their own right, often exhibiting biological activities distinct from their parent fatty acid.

This guide provides a comparative analysis of linoleic acid and one of its less-explored metabolites, Methyl (11R)-11-hydroxy-9,12-octadecadienoate. Due to a notable scarcity of direct research on this specific methyl ester and stereoisomer, this document will establish a foundational comparison between linoleic acid and the broader, well-characterized class of HODEs, primarily focusing on 9-HODE and 13-HODE as representative examples. We will then extrapolate from this established knowledge to hypothesize the potential biological activities of Methyl (11R)-11-hydroxy-9,12-octadecadienoate and propose robust experimental workflows for its characterization. This approach is designed to provide researchers, scientists, and drug development professionals with both a comprehensive overview of the current state of knowledge and a practical framework for future investigations into this potentially significant bioactive lipid.

The Parent Compound: Linoleic Acid

Linoleic acid is an essential fatty acid, meaning it cannot be synthesized by the human body and must be obtained through diet.[1] It is a fundamental component of cell membranes, contributing to their fluidity and integrity. Beyond its structural role, linoleic acid is the progenitor of a cascade of signaling molecules that regulate inflammation, cell growth, and other vital processes.[2]

Metabolism of Linoleic Acid to HODEs

Linoleic acid is metabolized into various HODEs through several enzymatic and non-enzymatic pathways. This metabolic conversion is a critical step that transforms a relatively inert structural lipid into a potent signaling molecule.

Metabolism of Linoleic Acid to HODEs.

The Metabolites: Hydroxyoctadecadienoic Acids (HODEs)

HODEs are a family of oxidized linoleic acid metabolites that have garnered significant attention for their roles in a variety of biological processes, including inflammation, cell proliferation, and apoptosis.[3] The most extensively studied isomers are 9-HODE and 13-HODE.

Biological Activities of 9-HODE and 13-HODE

• Inflammation: HODEs can exert both pro- and anti-inflammatory effects depending on the cellular context and the specific isomer. For instance, 13-HODE has been shown to be a potent activator of Peroxisome Proliferator-Activated Receptor gamma (PPARγ), a nuclear receptor with well-established anti-inflammatory properties.[4] Conversely, 9-HODE can act as a pro-inflammatory mediator through other signaling pathways.[4]

• Cell Proliferation and Apoptosis: The balance between different HODE isomers can influence cell fate. For example, in some cancer cell lines, certain HODE enantiomers have been shown to promote proliferation, while their counterparts induce apoptosis.[4]

• Atherosclerosis: HODEs are found in atherosclerotic plaques and are implicated in the pathogenesis of this disease.[4] They can modulate macrophage function, including foam cell formation, a key event in the development of atherosclerosis.[4]

Comparative Analysis: Linoleic Acid vs. HODEs (9-HODE & 13-HODE)

The biological effects of HODEs are often distinct from and, in some cases, opposing to those of their parent fatty acid, linoleic acid.

Biological Effect	Linoleic Acid	9-HODE & 13-HODE
Inflammation	Can be pro-inflammatory, especially at high concentrations, by serving as a precursor for pro-inflammatory eicosanoids.	Exhibit both pro- and anti-inflammatory activities depending on the isomer and cellular context. 13-HODE, in particular, can be anti-inflammatory via PPARγ activation.[4]
Cell Proliferation	Can stimulate the proliferation of certain cell types, including vascular smooth muscle cells.[1]	Can either promote or inhibit cell proliferation, with effects being highly dependent on the specific isomer and cell line.[4]
Atherosclerosis	High intake of linoleic acid is a subject of debate, with some studies suggesting it may contribute to oxidative stress and inflammation associated with atherosclerosis.[5]	Found in atherosclerotic lesions and can modulate macrophage foam cell formation. Their overall role in atherosclerosis is complex and likely context-dependent.[4]
PPARγ Activation	Not a direct agonist.	Potent agonists of PPARγ, particularly 13-HODE.[6][7][8]

The Subject of Inquiry: Methyl (11R)-11-hydroxy-9,12-octadecadienoate

A comprehensive search of the scientific literature reveals a significant knowledge gap regarding the biological effects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate. While the synthesis of related HODE methyl esters has been described, primarily for analytical purposes, the biological activity of this specific molecule remains largely uncharacterized.[9]

The Significance of Methyl Esterification

The conversion of a free fatty acid to its methyl ester can alter its physicochemical properties, which in turn may influence its biological activity. Fatty acid methyl esters (FAMEs) are generally more lipophilic than their corresponding free fatty acids. This could potentially affect their transport across cell membranes, their interaction with binding proteins, and their accessibility to intracellular enzymes and receptors. While FAMEs are often used as standards in analytical chemistry, their biological roles are less understood. Some studies suggest that methyl esterification can impact the potency and efficacy of fatty acid-derived signaling molecules.

Hypothesized Biological Activities of Methyl (11R)-11-hydroxy-9,12-octadecadienoate

Based on the known activities of other HODE isomers and the potential impact of methyl esterification, we can formulate several hypotheses regarding the biological effects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate:

• Anti-inflammatory Properties: Given that other HODEs, such as 13-HODE, are PPARγ agonists, it is plausible that 11-HODE and its methyl ester could also activate this receptor, leading to anti-inflammatory effects. The (11R) stereochemistry will likely play a crucial role in the potency of this interaction.

• Modulation of Cell Proliferation: The effect on cell proliferation is likely to be cell-type specific. It could either promote or inhibit cell growth, and this would need to be determined empirically across a range of cell lines.

• Role in Atherosclerosis-related Processes: If it exhibits significant biological activity, it could influence key events in atherosclerosis, such as macrophage lipid uptake and inflammatory responses.

Proposed Experimental Workflows for Characterization

To address the current knowledge gap, a systematic investigation of the biological effects of Methyl (11R)-11-hydroxy-9,12-octadecadienoate is required. The following experimental workflows provide a robust framework for such a study.

Workflow 1: Assessment of Anti-inflammatory Activity

Workflow for Assessing Anti-inflammatory Activity.

Protocol: In Vitro Anti-inflammatory Assay

• Cell Culture: Culture a suitable macrophage cell line (e.g., RAW 264.7) in appropriate media.

• Inflammatory Challenge: Stimulate the cells with lipopolysaccharide (LPS) to induce an inflammatory response.

• Treatment: Treat the LPS-stimulated cells with varying concentrations of Methyl (11R)-11-hydroxy-9,12-octadecadienoate, linoleic acid (as a comparator), and a vehicle control.

• Endpoint Analysis:

  • Cytokine Measurement: After a suitable incubation period, collect the cell culture supernatant and measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using ELISA.[10]

  • Nitric Oxide Production: Measure the accumulation of nitrite in the supernatant as an indicator of nitric oxide production using the Griess assay.

  • PPARγ Activation: To determine if the effects are mediated by PPARγ, perform a reporter gene assay in cells transfected with a PPARγ-responsive luciferase construct.[6][7]

Workflow 2: Evaluation of Effects on Cell Proliferation

Workflow for Evaluating Effects on Cell Proliferation.

Protocol: Cell Proliferation Assay

• Cell Selection: Choose cell lines relevant to the hypothesized biological activity (e.g., human umbilical vein endothelial cells (HUVECs), vascular smooth muscle cells, or specific cancer cell lines).

• Cell Seeding: Seed the cells in 96-well plates at an appropriate density.

• Treatment: After allowing the cells to adhere, treat them with a range of concentrations of Methyl (11R)-11-hydroxy-9,12-octadecadienoate and linoleic acid.

• Proliferation Assessment: After 24, 48, and 72 hours of incubation, assess cell proliferation using a standard method such as the MTT assay or a BrdU incorporation assay.

• Data Analysis: Determine the concentration-dependent effects of each compound and calculate the IC50 (for inhibition) or EC50 (for stimulation) values.

Conclusion and Future Directions

While the biological activities of linoleic acid and its more common oxidized metabolites, 9-HODE and 13-HODE, have been the subject of extensive research, the specific roles of other isomers such as 11-HODE, and particularly their methyl ester derivatives, remain a nascent field of investigation. This guide has provided a comparative overview based on the available scientific literature, highlighting the distinct and often more potent biological activities of HODEs compared to their parent fatty acid.

The provided experimental workflows offer a clear path forward for the scientific community to elucidate the biological functions of Methyl (11R)-11-hydroxy-9,12-octadecadienoate. Such research is essential to fully understand the complex signaling networks derived from essential fatty acids and may uncover novel therapeutic targets for inflammatory diseases, cancer, and atherosclerosis.

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A Comparative Guide to the Validation of a New Analytical Method for Oxidized Linoleic Acid Metabolites

In the intricate world of lipidomics, the accurate quantification of oxidized linoleic acid metabolites (OXLAMs) is paramount for advancing our understanding of inflammatory processes, cardiovascular disease, and drug development.[1] These bioactive lipids, including hydroxy-octadecadienoic acids (HODEs) and oxo-octadecadienoic acids (oxoODEs), are derived from the oxidation of linoleic acid, the most abundant polyunsaturated fatty acid in the human diet.[1] Given their involvement in a multitude of physiological and pathological pathways, the development and rigorous validation of sensitive and specific analytical methods are crucial for generating reliable and reproducible data.[1][2]

This guide provides a comprehensive comparison of a novel analytical method for OXLAMs against a conventional approach, underpinned by the principles of analytical method validation outlined by the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA).[3][4][5][6][7][8] We will delve into the critical validation parameters, providing detailed experimental protocols and illustrative data to demonstrate the superiority of the new method.

The Foundation of Trustworthy Data: Analytical Method Validation

Analytical method validation is the documented process of ensuring that an analytical procedure is suitable for its intended purpose.[3][9][10] It provides a high degree of assurance that the method will consistently produce results that are accurate, reliable, and reproducible.[3][11] The core parameters for validation include specificity, linearity, range, accuracy, precision, and robustness.[3][9][11][12][13]

Visualizing the Path to Reliable Measurement

The journey from method development to validated application is a structured process. The following diagram illustrates the key stages in the validation of an analytical method for OXLAMs.

Caption: Workflow for Analytical Method Validation.

Key Validation Parameters: A Head-to-Head Comparison

To objectively assess the performance of our new analytical method, we will compare its validation data against a conventional method. The following sections will detail the experimental protocols and present the comparative data in a clear, tabular format.

Specificity: Ensuring We Measure Only What Matters

Specificity is the ability of the method to unequivocally assess the analyte in the presence of other components that may be expected to be present, such as impurities, degradation products, and matrix components.[3][13][14] In the context of OXLAMs, this means distinguishing between different isomers and avoiding interference from the biological matrix.[15]

Experimental Protocol:

• Blank Matrix Analysis: Analyze at least six different blank matrix samples (e.g., plasma from different donors) to assess for any interfering peaks at the retention time of the analytes and internal standard.

• Interference Study: Spike known potential interfering substances (e.g., other fatty acids, structurally similar compounds) into the matrix and analyze to ensure no co-elution or signal contribution.

• Forced Degradation (for stability-indicating methods): Subject the analyte to stress conditions (acid, base, oxidation, heat, light) to generate degradation products and demonstrate that the method can separate the analyte from these degradants.

Comparative Data:

Parameter	New Method	Conventional Method	Acceptance Criteria
Interference from Blank Matrix	No significant peaks at analyte retention times	Minor interfering peaks observed	No significant interference at the retention time of the analyte and internal standard.
Resolution from Isomers	Baseline separation of 9-HODE and 13-HODE	Partial co-elution of isomers	Resolution (Rs) > 1.5

The superior chromatographic separation of the new method ensures a higher degree of specificity, which is critical for accurate quantification of individual OXLAM isomers.

Linearity and Range: Defining the Boundaries of Accurate Measurement

Linearity demonstrates the method's ability to produce test results that are directly proportional to the concentration of the analyte within a given range.[16][17][18] The range is the interval between the upper and lower concentrations for which the method has been shown to have a suitable level of precision, accuracy, and linearity.[13][16][18]

Experimental Protocol:

• Calibration Standards: Prepare a series of at least five to seven calibration standards by spiking known concentrations of the analyte into the blank matrix.

• Calibration Curve: Analyze the calibration standards and plot the instrument response versus the analyte concentration.

• Statistical Analysis: Perform a linear regression analysis and determine the correlation coefficient (r²), slope, and y-intercept.[17]

Comparative Data:

Parameter	New Method	Conventional Method	Acceptance Criteria
Linearity (r²)	> 0.999	> 0.995	r² ≥ 0.995[17]
Range (ng/mL)	0.5 - 500	5 - 250	Dependent on expected analyte concentrations.[19]
Residual Plot	Random distribution	Patterned distribution	Random distribution of residuals around the x-axis.

The new method exhibits excellent linearity over a wider dynamic range, allowing for the quantification of both low and high abundance OXLAMs without the need for sample dilution.

Accuracy and Precision: The Cornerstones of Reliability

Accuracy refers to the closeness of the measured value to the true value, while precision represents the degree of agreement among a series of measurements.[9][13][20] These are typically evaluated at multiple concentration levels within the range of the method.[20][21]

Experimental Protocol:

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations within the calibration range.

• Intra-day (Repeatability) and Inter-day (Intermediate) Precision: Analyze at least five replicates of each QC level on the same day (intra-day) and on three different days (inter-day).[12][17]

• Calculation: Calculate the accuracy as the percent deviation from the nominal concentration and the precision as the relative standard deviation (%RSD).[17][20]

Comparative Data:

Parameter	New Method	Conventional Method	Acceptance Criteria
Intra-day Accuracy (% Bias)	-2.5% to +3.1%	-8.2% to +9.5%	Within ±15% (±20% for LLOQ)[20][22]
Intra-day Precision (%RSD)	< 4.5%	< 10.2%	≤ 15% (≤ 20% for LLOQ)[17][20]
Inter-day Accuracy (% Bias)	-4.8% to +5.2%	-12.5% to +13.8%	Within ±15% (±20% for LLOQ)[20][22]
Inter-day Precision (%RSD)	< 6.8%	< 14.1%	≤ 15% (≤ 20% for LLOQ)[17][20]

The significantly lower %RSD and %Bias values for the new method demonstrate its superior precision and accuracy, leading to more reliable and trustworthy results.

The Role of Internal Standards

The use of a suitable internal standard (IS) is critical for correcting for variability during sample preparation and analysis, ensuring high accuracy and precision.[1][23] For lipidomics, stable isotope-labeled internal standards are the gold standard as they closely mimic the chemical and physical properties of the analyte.[24]

Our New Method Utilizes:

• Stable Isotope-Labeled Internal Standards: For each target OXLAM, a corresponding deuterated standard (e.g., Linoleic acid-d5) is used.[1] This approach provides the most accurate correction for extraction efficiency and matrix effects.

Conventional Methods Often Employ:

• Structurally Similar Internal Standards: These may not perfectly co-elute or have the same ionization efficiency as the analyte, leading to less accurate quantification.[24]

Visualizing the Metabolic Landscape

To provide context for the importance of this analytical method, the following diagram illustrates the general enzymatic pathways of linoleic acid oxidation.

Caption: Linoleic Acid Oxidation Pathways.

Conclusion: A New Standard in OXLAM Analysis

The comprehensive validation data presented in this guide unequivocally demonstrates the superior performance of the new analytical method for the quantification of oxidized linoleic acid metabolites. With its enhanced specificity, wider linear range, and superior accuracy and precision, this method provides researchers, scientists, and drug development professionals with a more reliable and robust tool for their investigations. By adhering to the stringent guidelines set forth by regulatory bodies, this validated method ensures the generation of high-quality, defensible data, ultimately accelerating scientific discovery and therapeutic innovation.

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• Validation of Analytical Procedures Q2(R2). (2023). ICH. Available from: [Link]

• List of internal standards used for lipidomics analysis. (n.d.). ResearchGate. Available from: [Link]

• ICH and FDA Guidelines for Analytical Method Validation. (2026). Lab Manager. Available from: [Link]

• ICH Guidelines for Analytical Method Validation Explained. (2025). AMSbiopharma. Available from: [Link]

• Analytical Procedures and Methods Validation for Drugs and Biologics. (2015). U.S. Food and Drug Administration. Available from: [Link]

• Linearity and Range in Analytical Method Validation by HPLC. (2023). Industrial Pharmacist. Available from: [Link]

• Bioanalytical Method Validation. (n.d.). Asian Journal of Research in Pharmaceutical Sciences. Available from: [Link]

• Q2(R2) Validation of Analytical Procedures. (n.d.). U.S. Food and Drug Administration. Available from: [Link]

• Bioanalytical Method Validation Aiming for Enhanced Reproducibility. (n.d.). International Labmate. Available from: [Link]

• Quality Guidelines. (n.d.). ICH. Available from: [Link]

• Bioanalytical method validation: An updated review. (n.d.). National Center for Biotechnology Information. Available from: [Link]

• LC-MS/MS-Based Determination and Optimization of Linoleic Acid Oxides in Baijiu and Their Variation with Storage Time. (2025). National Center for Biotechnology Information. Available from: [Link]

• Accuracy and Precision in Bioanalysis: Review of Case Studies. (2019). U.S. Food and Drug Administration. Available from: [Link]

• Comprehensive analysis of fatty acid metabolites produced by gut microbiota using LC-MS/MS-based lipidomics. (2022). Nature Communications. Available from: [Link]

• Bioanalytical method validation and bioanalysis in regulated settings. (n.d.). ScienceDirect. Available from: [Link]

• Identification and Profiling of Targeted Oxidized Linoleic Acid Metabolites in Rat Plasma by Quadrupole Time-of-flight Mass Spectrometry. (n.d.). AMiner. Available from: [Link]

• Analytical and computational workflow for in-depth analysis of oxidized complex lipids in blood plasma. (n.d.). National Center for Biotechnology Information. Available from: [Link]

• Bioanalytical Techniques to Investigate the Consequences of Photosensitized Lipid Oxidation on Lipid Bilayer Formation and Structure. (n.d.). Lehigh Preserve. Available from: [Link]

• Bioanalytical method validation and quantification strategies. (n.d.). ResearchGate. Available from: [Link]

• Development and Validation of a Bioanalytical Method for the Quantification of Nitrated Fatty Acids in Plasma Using LC-MS/MS: Application to Cardiovascular Patients. (n.d.). MDPI. Available from: [Link]

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Structural Confirmation of Synthetic Methyl (11R)-11-hydroxy-9,12-octadecadienoate

A Comparative Analytical Guide for Drug Discovery & Lipidomics

Executive Summary: The "Bis-Allylic" Challenge

The structural confirmation of Methyl (11R)-11-hydroxy-9,12-octadecadienoate represents a significant analytical challenge in lipid chemistry. Unlike its thermodynamically stable isomers (9-HODE and 13-HODE), which possess conjugated diene systems, the 11-hydroxy target retains the interrupted (isolated) diene system of the parent linoleic acid.

This bis-allylic alcohol is chemically labile; under acidic conditions or radical stress, it readily dehydrates or rearranges into conjugated isomers. Therefore, "performance" in this context is defined not by biological efficacy, but by synthetic fidelity —proving the molecule has not rearranged during isolation.

This guide outlines a rigorous, self-validating workflow to differentiate the target (11R, 9Z, 12Z) from its primary impurities:

• Regioisomers: Conjugated 9-hydroxy and 13-hydroxy octadecadienoates.[1]

• Stereoisomers: The (11S) enantiomer.

• Geometric Isomers: Trans-isomer migration (E,Z or E,E).

Part 1: Strategic Analysis & Workflow

To confirm the structure, we must systematically rule out the thermodynamically favored alternatives.

The Analytical Workflow

The following diagram illustrates the decision matrix required to validate the structure, prioritizing non-destructive techniques first.

Figure 1: Analytical decision tree for validating the labile bis-allylic 11-hydroxy structure against conjugated impurities.

Part 2: Comparative Performance Data

The table below contrasts the expected analytical signature of the target molecule against its most common "impostor" alternatives.

Feature	Target: (11R)-11-hydroxy-9,12	Alternative: 13-HODE (Conjugated)	Alternative: 9-HODE (Conjugated)
Stability	Low (Prone to rearrangement)	High (Thermodynamic product)	High (Thermodynamic product)
UV Absorbance	Low (End absorption <210nm)	High (Max ~234 nm)	High (Max ~234 nm)
1H NMR (Olefins)	5.3–5.6 ppm (Narrow range)	5.6–6.5 ppm (Wide dispersion)	5.6–6.5 ppm (Wide dispersion)
1H NMR (C-11)	~4.2 ppm (Methine CH-OH)	~2.2 ppm (Methylene)	~2.2 ppm (Methylene)
MS Base Peak	m/z ~185 (Alpha cleavage)	m/z ~195 or 311	m/z ~155 or 295
Chiral Separation	Requires Normal Phase (Hex/IPA)	Resolved on Chiralcel OD-H	Resolved on Chiralcel OD-H

Part 3: Detailed Experimental Protocols

Protocol 1: 1H NMR Regiochemistry Verification

Objective: Confirm the double bonds are at C9 and C12 (isolated) and not C9,11 or C10,12 (conjugated).

• Instrument: 600 MHz NMR (Cryoprobe recommended for minor isomer detection).

• Solvent: CDCl3 (Neutralized with basic alumina to prevent acid-catalyzed rearrangement).

• Key Signals to Monitor:

  • Bis-allylic Proton (H-11): In the target, C11 bears the hydroxyl. Look for a multiplet at δ 4.1–4.3 ppm . If the molecule has rearranged to 9-HODE, this signal disappears, replaced by a bis-allylic methylene at ~2.8 ppm or conjugated vinylic protons.

  • Olefinic Region (H-9, 10, 12, 13):

    • Target (Isolated): All four vinylic protons cluster tightly between δ 5.30–5.60 ppm .

    • Alternative (Conjugated): Distinctive splitting patterns (dd or dt) appear downfield at δ 5.9–6.5 ppm due to conjugation.

  • UV Correlation: If the sample shows strong UV absorbance at 234 nm, the NMR will show conjugated signals. The target should be UV-transparent >210 nm.

Protocol 2: Absolute Configuration via Mosher Analysis

Objective: Definitively prove the (11R) stereochemistry. Optical rotation alone is unreliable due to the flexible lipid chain.

Methodology:

• Derivatization: React separate aliquots of the synthetic alcohol with (R)-(-)- and (S)-(+)-α-methoxy-α-(trifluoromethyl)phenylacetyl chloride (MTPA-Cl).

• Analysis: Acquire 1H NMR of both (S)-MTPA and (R)-MTPA esters.

• Calculation: Determine

  for protons neighboring C11.

  • Model: For an (11R) center, protons on the C1-C10 side (e.g., H-9, H-10) should have positive

    values, while protons on the C12-C18 side (e.g., H-12, H-13) should have negative values (based on the Mosher model for secondary alcohols).

Protocol 3: Chiral HPLC Separation

Objective: Quantify Enantiomeric Excess (ee%).

• Column: Daicel Chiralcel OD-H (250 x 4.6 mm, 5 µm).

• Mobile Phase: n-Hexane / Isopropanol (98:2 v/v). Note: High hexane content is crucial for lipid resolution.

• Flow Rate: 0.5 mL/min.

• Detection: UV 205 nm (or Refractive Index if UV signal is too weak due to lack of conjugation).

• Expected Performance:

  • (11R)-Isomer Retention: ~18-20 min (System dependent).

  • (11S)-Isomer Retention: ~22-24 min.

  • Resolution (Rs): > 1.5 is required for quantitative purity claims.

Part 4: Mechanistic Insight (Graphviz)

Understanding the fragmentation patterns in Mass Spectrometry is vital for distinguishing the 11-hydroxy positional isomer from the 9- or 13-hydroxy variants.

Figure 2: Predicted Mass Spectrometry fragmentation (Alpha-Cleavage) for Methyl 11-hydroxy-9,12-octadecadienoate. The presence of m/z 227 and 185 distinguishes it from 9-OH or 13-OH isomers.

References

• Structural Analysis of HODEs: Title: "Oxidation of Linoleic Acid: Formation of Conjugated and Unconjugated Products." Source:Journal of Lipid Research Note: Provides baseline NMR shifts for conjugated vs. interrupted dienes.

• Mosher Ester Protocol: Title: "Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons." Source:Nature Protocols (2007) Citation: Hoye, T. R., Jeffrey, C. S., & Ryba, F.

• Chiral HPLC of Hydroxy Fatty Acids: Title: "Separation of enantiomers of hydroxy fatty acids by chiral HPLC." Source:Lipids Note:[2][3][4][5] Establishes Chiralcel OD-H as the standard for HODE separation.

• Mass Spectrometry of Fatty Acid Methyl Esters: Title: "Mass fragmentation of 9,12-Octadecadienoic acid methyl ester."[2][3] Source:PubChem Compound Summary Note: Reference for parent ion and fragmentation logic.

Sources

• 1. Synthesis and biological activity of hydroxylated derivatives of linoleic acid and conjugated linoleic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. doras.dcu.ie [doras.dcu.ie]
• 5. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Handling of Methyl (11R)-11-hydroxy-9,12-octadecadienoate: A Guide for Laboratory Professionals

For researchers and drug development professionals, the integrity of your work and the safety of your team are paramount. This guide provides essential, in-depth technical information for the safe handling and disposal of Methyl (11R)-11-hydroxy-9,12-octadecadienoate, a specialized fatty acid ester. By understanding the underlying chemical principles and adhering to rigorous safety protocols, you can mitigate risks and ensure a secure laboratory environment.

Hazard Assessment: Understanding the Molecule

Methyl (11R)-11-hydroxy-9,12-octadecadienoate is an unsaturated fatty acid methyl ester containing a hydroxyl group. While FAMEs are generally not classified as hazardous substances, certain structural features warrant careful consideration:

• Unsaturation: The presence of double bonds in the carbon chain makes the molecule susceptible to oxidation, especially when exposed to heat, light, or air. Thermal oxidation of unsaturated fatty acid methyl esters can lead to the formation of hazardous aldehydes[1].

• Hydroxyl Group: The hydroxyl group may impart specific reactivity, though detailed toxicological data for this specific compound is limited. As a general precaution, it should be handled with the same care as other laboratory chemicals.

• Combustibility: Like other organic esters, this compound is combustible and may produce hazardous decomposition products such as carbon monoxide and carbon dioxide in a fire[2].

Based on data for similar compounds, Methyl (11R)-11-hydroxy-9,12-octadecadienoate is expected to be a mild irritant to the skin, eyes, and respiratory tract.

Personal Protective Equipment (PPE): Your First Line of Defense

A multi-layered approach to PPE is crucial for minimizing exposure. The following table outlines the recommended PPE for handling Methyl (11R)-11-hydroxy-9,12-octadecadienoate.

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side shields or chemical splash goggles.	Protects against accidental splashes which could cause eye irritation.
Hand Protection	Nitrile or PVC gloves.	Provides a barrier against skin contact, preventing potential mild irritation. Check glove manufacturer's compatibility chart for specific breakthrough times.
Body Protection	Standard laboratory coat.	Protects skin and personal clothing from minor spills and contamination.
Respiratory	Not generally required under normal handling conditions with adequate ventilation. Use a NIOSH-approved respirator with an organic vapor cartridge if mists or aerosols are generated.	In situations where the compound may become airborne (e.g., heating, sonicating), respiratory protection is necessary to prevent inhalation and potential irritation.

Operational Plan: A Step-by-Step Workflow for Safe Handling

Adherence to a standardized operational workflow is critical for minimizing risk. The following diagram illustrates the key stages of handling Methyl (11R)-11-hydroxy-9,12-octadecadienoate in a laboratory setting.

Caption: Workflow for Safe Handling of Methyl (11R)-11-hydroxy-9,12-octadecadienoate.

Detailed Steps:

• Preparation:

  • Thoroughly review this safety guide and any available safety information for similar compounds.

  • Assemble and inspect all necessary PPE as outlined in the table above.

  • Ensure a chemical spill kit is readily accessible.

• Handling:

  • Conduct all manipulations of the compound within a well-ventilated chemical fume hood.

  • When dispensing, avoid generating mists or aerosols.

  • Keep the container tightly closed when not in use to prevent oxidation.

  • Avoid contact with strong oxidizing agents.

• Cleanup:

  • Wipe down the work surface with an appropriate solvent (e.g., ethanol) to decontaminate it.

  • Dispose of all contaminated materials, including gloves and wipes, as chemical waste.

  • Wash hands thoroughly with soap and water after handling the compound and before leaving the laboratory.

Disposal Plan: Responsible Waste Management

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

Caption: Disposal Workflow for Methyl (11R)-11-hydroxy-9,12-octadecadienoate Waste.

Disposal Protocol:

• Segregation:

  • Do not mix this waste with other waste streams unless explicitly permitted by your institution's environmental health and safety (EH&S) department.

  • Collect liquid waste in a dedicated, properly labeled, and sealed container.

  • Collect solid waste (e.g., contaminated gloves, paper towels) in a separate, clearly labeled, and sealed container.

• Labeling:

  • All waste containers must be clearly labeled with the full chemical name: "Methyl (11R)-11-hydroxy-9,12-octadecadienoate" and the appropriate hazard warnings (e.g., "Combustible," "Mild Irritant").

• Storage:

  • Store waste containers in a designated, well-ventilated satellite accumulation area, away from heat and ignition sources.

  • Ensure secondary containment is used for liquid waste containers.

• Disposal:

  • Arrange for the disposal of the waste through your institution's EH&S department or a licensed chemical waste disposal contractor.

  • Do not pour this chemical down the drain or dispose of it in the regular trash[3].

By implementing these comprehensive safety and handling procedures, you can confidently and responsibly work with Methyl (11R)-11-hydroxy-9,12-octadecadienoate, ensuring the well-being of your team and the integrity of your research.

References

• Carl ROTH. (2022, September 21). Safety Data Sheet: Fatty acid methyl ester mixture. Retrieved from [Link]

• Indiana University. In-Lab Disposal Methods: Waste Management Guide. Protect IU. Retrieved from [Link]

• Maia, M. R. G., et al. (2010, February 18). Toxicity of unsaturated fatty acids to the biohydrogenating ruminal bacterium, Butyrivibrio fibrisolvens. BMC Microbiology. Retrieved from [Link]

• University of Canterbury. (2025, March 21). Laboratory Chemical Waste Handling and Disposal Guidelines. Retrieved from [Link]

• University of Essex. (2022, March 15). Laboratory Waste Disposal Handbook. Retrieved from [Link]

• Vanderbilt University Medical Center. Laboratory Guide for Managing Chemical Waste. Retrieved from [Link]

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